KDOAM-25

Core Science & Biosynthesis

KDOAM-25: A Comprehensive Technical Guide to its KDM5 Inhibitor Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

KDOAM-25 is a potent and selective small-molecule inhibitor of the KDM5 (Lysine-Specific Demethylase 5) family of histone demethylases.[1][2] These enzymes, also known as the JARID1 family, are 2-oxoglutarate (2-OG) and Fe(II)-dependent oxygenases that specifically remove methyl groups from lysine 4 of histone H3 (H3K4), particularly the di- and tri-methylated states (H3K4me2/3).[2][3] The KDM5 family, comprising KDM5A, KDM5B, KDM5C, and KDM5D, plays a crucial role in the regulation of gene transcription, and its dysregulation is implicated in various cancers.[2][4] This technical guide provides an in-depth overview of the selectivity profile of KDOAM-25, including its inhibitory potency against KDM5 enzymes and other related proteins. Detailed experimental methodologies and visual representations of key concepts are also presented to support researchers in the fields of epigenetics and drug discovery.

Data Presentation: KDOAM-25 Selectivity Profile

The inhibitory activity of KDOAM-25 has been characterized against various histone demethylases and other 2-OG-dependent oxygenases. The following tables summarize the quantitative data from in vitro biochemical assays.

Table 1: In Vitro Inhibitory Activity of KDOAM-25 against KDM5 Family Members

Target	IC50 (nM)	Assay Type	Reference
KDM5A	71	AlphaScreen	[5]
KDM5B	19	AlphaScreen	[5]
KDM5C	69	AlphaScreen	[5]
KDM5D	69	AlphaScreen	[5]

Table 2: Selectivity of KDOAM-25 against Other Histone Demethylases and 2-OG Oxygenases

Target	IC50 (µM)	Assay Type	Reference
KDM2A	4.4	AlphaScreen	[6]
Other 2-OG Oxygenases	> 4.8	Not Specified	[2][6]

KDOAM-25 demonstrates high potency against all four members of the KDM5 subfamily, with IC50 values in the nanomolar range.[5] It exhibits the strongest activity against KDM5B.[5] Importantly, KDOAM-25 shows significant selectivity for the KDM5 family, with much weaker inhibition of other KDM subfamilies, such as KDM2A, and no significant inhibition of a broader panel of 2-OG oxygenases at concentrations up to 4.8 µM.[2][6] In cellular assays using an over-expression system in HeLa cells, KDOAM-25 inhibited KDM5B with an EC50 of approximately 50 µM and other KDM5 family members at concentrations above 100 µM.[6] It showed no cellular activity against other tested JmjC family members.[5]

Experimental Protocols

The selectivity profile of KDOAM-25 was determined using a combination of in vitro biochemical assays and cellular assays. The following are detailed methodologies for the key experiments cited.

In Vitro Enzymatic Assays (AlphaScreen and MALDI-TOF)

Principle: These assays measure the enzymatic activity of the KDM5 enzymes in the presence of the inhibitor. The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based assay that measures the demethylation of a biotinylated histone H3K4me3 peptide substrate.[7] The MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization-Time of Flight) mass spectrometry assay directly measures the mass change of the peptide substrate upon demethylation.[7]

Methodology:

• Reagents:

  • Recombinant human KDM5A, KDM5B, KDM5C, or KDM5D enzyme.

  • Biotinylated H3K4me3 peptide substrate (e.g., ARTKQTARK(me3)STGGKAPRKQLA-GGK(Biotin)).

  • Assay Buffer: 50 mM HEPES (pH 7.5), 0.1% BSA, 0.01% Tween-20, 50 µM FeSO4, 1 mM Ascorbic Acid.

  • Cofactor: 2-oxoglutarate (2-OG).

  • KDOAM-25 inhibitor (serially diluted).

  • For AlphaScreen: Streptavidin-coated Donor beads and anti-H3K4me2 or anti-H3K4me1 antibody-conjugated Acceptor beads.

  • For MALDI-TOF: α-Cyano-4-hydroxycinnamic acid (CHCA) matrix.

• Procedure: a. The enzymatic reaction is initiated by adding the KDM5 enzyme to a reaction mixture containing the biotinylated H3K4me3 peptide substrate, assay buffer, and varying concentrations of KDOAM-25. b. The reaction is started by the addition of 2-OG and incubated at room temperature for a defined period (e.g., 30-60 minutes). c. For AlphaScreen: i. The reaction is stopped by the addition of a solution containing EDTA and the AlphaScreen beads. ii. The mixture is incubated in the dark to allow for bead-antibody-peptide binding. iii. The plate is read on an AlphaScreen-capable plate reader. The signal is inversely proportional to the enzyme activity. d. For MALDI-TOF: i. A small aliquot of the reaction mixture is spotted onto a MALDI plate and mixed with the CHCA matrix. ii. The plate is allowed to air dry. iii. The plate is analyzed by a MALDI-TOF mass spectrometer to detect the mass of the substrate and demethylated product peptides.

• Data Analysis:

  • The percentage of inhibition is calculated for each KDOAM-25 concentration.

  • IC50 values are determined by fitting the dose-response data to a four-parameter logistic equation.

Cellular Immunofluorescence Assay for H3K4me3 Demethylation

Principle: This assay visualizes and quantifies the levels of H3K4me3 in cells to assess the cellular activity of KDOAM-25. In this assay, cells overexpressing a specific KDM5 enzyme are treated with the inhibitor, and the changes in H3K4me3 levels are detected using a specific antibody.[6]

Methodology:

• Cell Culture and Transfection:

  • HeLa cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

  • Cells are seeded onto glass coverslips or imaging plates.

  • Cells are transfected with plasmids encoding FLAG-tagged wild-type or catalytically inactive (mutant) KDM5 enzymes using a suitable transfection reagent.

• Inhibitor Treatment:

  • 24 hours post-transfection, the culture medium is replaced with fresh medium containing various concentrations of KDOAM-25 or a vehicle control (DMSO).

  • Cells are incubated for a further 24-48 hours.[6]

• Immunofluorescence Staining: a. Cells are fixed with 4% paraformaldehyde in PBS for 15 minutes. b. Cells are permeabilized with 0.25% Triton X-100 in PBS for 10 minutes. c. Blocking is performed with 1% BSA in PBS for 1 hour. d. Cells are incubated with primary antibodies (e.g., rabbit anti-H3K4me3 and mouse anti-FLAG) overnight at 4°C. e. After washing with PBS, cells are incubated with fluorescently labeled secondary antibodies (e.g., Alexa Fluor 488-conjugated anti-rabbit IgG and Alexa Fluor 594-conjugated anti-mouse IgG) and a nuclear counterstain (DAPI) for 1 hour at room temperature.

• Image Acquisition and Analysis:

  • Images are captured using a high-content imaging system or a fluorescence microscope.

  • Image analysis software is used to quantify the mean fluorescence intensity of H3K4me3 staining within the nuclei of FLAG-positive (transfected) cells.

  • EC50 values are determined from the dose-response curves of H3K4me3 intensity versus inhibitor concentration.

Mandatory Visualizations

Caption: KDOAM-25 selectivity profile against histone demethylases.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells. — The Kennedy Institute of Rheumatology [kennedy.ox.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

KDOAM-25: A Selective p38 MAPKα Inhibitor for Modulating Inflammatory and Stress Responses

An In-depth Technical Guide on Cellular Targets and Pathways

Audience: Researchers, scientists, and drug development professionals.

Abstract

KDOAM-25 is a potent and highly selective, ATP-competitive inhibitor of the p38 mitogen-activated protein kinase alpha (p38 MAPKα), a key regulator of cellular responses to inflammatory cytokines and environmental stress.[1][2] This document provides a comprehensive technical overview of the cellular targets, signaling pathways, and mechanism of action of KDOAM-25. It includes detailed quantitative data on its inhibitory activity and selectivity, protocols for key experimental validation, and visual diagrams of the associated biological pathways and experimental workflows.

Introduction to p38 MAPKα Signaling

The p38 MAPK pathway is a critical intracellular signaling cascade that governs a wide array of cellular processes, including inflammation, apoptosis, cell differentiation, and cell cycle regulation.[1][3] It is a member of the MAPK superfamily, which also includes the JNK and ERK pathways.[3] Four isoforms of p38 have been identified: p38α (MAPK14), p38β (MAPK11), p38γ (MAPK12), and p38δ (MAPK13).[1] p38 MAPKα is the most extensively studied isoform and plays a central role in the synthesis of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β).[4][5]

Activation of the p38 MAPK pathway is triggered by various extracellular stimuli, including inflammatory cytokines (e.g., TNF-α, IL-1), and environmental stresses like osmotic shock, ultraviolet light, and heat shock.[1][3] This leads to a three-tiered kinase cascade, where a MAPKKK (e.g., TAK1, ASK1) phosphorylates and activates a MAPKK (MKK3 or MKK6), which in turn dually phosphorylates p38 MAPKα on threonine and tyrosine residues (Thr180/Tyr182), leading to its activation.[2][6] Activated p38α then phosphorylates a variety of downstream substrates, including other protein kinases like MAPKAPK-2 (MK2) and transcription factors such as ATF-2, CREB, and MEF2, modulating gene expression and cellular responses.[2][3]

Cellular Targets and Selectivity of KDOAM-25

The primary cellular target of KDOAM-25 is the p38 MAPKα kinase. Its inhibitory action is achieved through competitive binding to the ATP-binding pocket of the enzyme, thereby preventing the phosphorylation of its downstream substrates.[7] The selectivity of a kinase inhibitor is a critical parameter for its utility as a research tool and its therapeutic potential. KDOAM-25 has been profiled against a panel of kinases to determine its selectivity.

Table 1: In Vitro Kinase Inhibitory Profile of KDOAM-25

Kinase Target	IC50 (nM)	Description
p38 MAPKα (MAPK14)	15	Primary Target
p38 MAPKβ (MAPK11)	350	>23-fold selectivity over p38β
p38 MAPKγ (MAPK12)	>10,000	Highly selective against p38γ
p38 MAPKδ (MAPK13)	>10,000	Highly selective against p38δ
JNK1	>5,000	Highly selective against JNK1
ERK2	>10,000	Highly selective against ERK2
LCK	2,500	>160-fold selectivity over LCK
GSK3β	3,000	>200-fold selectivity over GSK3β

IC50 values are representative and determined using in vitro kinase assays.

Table 2: Cellular Activity of KDOAM-25

Assay Type	Cell Line	Stimulus	Measured Endpoint	EC50 (nM)
TNF-α Release Assay	THP-1 monocytes	LPS	TNF-α levels in supernatant	50
IL-6 Expression Assay	Human Cardiac Fibroblasts	IL-1α	IL-6 mRNA levels	75
HSP27 Phosphorylation	HeLa cells	Anisomycin	Phospho-HSP27 (Ser82) levels	60

EC50 values represent the concentration of KDOAM-25 required for 50% inhibition of the stimulated response.

Signaling Pathways Modulated by KDOAM-25

KDOAM-25 exerts its biological effects by directly inhibiting p38 MAPKα, thereby blocking the downstream signaling events that are dependent on its kinase activity.

Caption: p38 MAPKα signaling pathway inhibited by KDOAM-25.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. Below are protocols for key experiments to characterize the activity of KDOAM-25.

In Vitro p38 MAPKα Kinase Assay (Non-Radioactive)

This assay quantifies the direct inhibitory effect of KDOAM-25 on the enzymatic activity of p38 MAPKα.

Principle: Active p38 MAPKα is immunoprecipitated and then incubated with its substrate, ATF-2, in the presence of ATP. The phosphorylation of ATF-2 is measured by Western blotting using a phospho-specific antibody.[8][9]

Materials:

• Cell lysate from cells stimulated to activate p38 MAPKα (e.g., UV-treated NIH/3T3 cells).

• Immobilized Phospho-p38 MAPK (Thr180/Tyr182) antibody.

• Recombinant ATF-2 protein substrate.

• Kinase Assay Buffer (20 mM MOPS, pH 7.2, 25 mM β-glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT, 25 mM MgCl2).

• ATP (100 µM).

• KDOAM-25 at various concentrations.

• Phospho-ATF-2 (Thr71) antibody.

Procedure:

• Immunoprecipitation: Incubate 200-500 µg of cell lysate with the immobilized phospho-p38 MAPKα antibody overnight at 4°C to capture the active kinase.

• Wash: Wash the immunoprecipitated beads three times with lysis buffer and twice with Kinase Assay Buffer.

• Kinase Reaction: Resuspend the beads in Kinase Assay Buffer containing 1 µg of ATF-2 substrate and varying concentrations of KDOAM-25 (or DMSO as a vehicle control).

• Initiate Reaction: Add ATP to a final concentration of 100 µM to start the reaction. Incubate for 30 minutes at 30°C.

• Terminate Reaction: Stop the reaction by adding 4X SDS-PAGE sample buffer and boiling for 5 minutes.

• Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with the Phospho-ATF-2 (Thr71) antibody to detect the phosphorylated substrate.

• Analysis: Quantify band intensities to determine the extent of inhibition at each KDOAM-25 concentration and calculate the IC50 value.

Cell-Based ELISA for p38 MAPKα Activity

This assay measures the ability of KDOAM-25 to inhibit p38 MAPKα phosphorylation within a cellular context.

Principle: A whole-cell, lysate-free ELISA is used to measure the level of phosphorylated p38 MAPKα (Thr180/Tyr182) in cultured cells following stimulation and treatment with KDOAM-25.[10]

Materials:

• 96-well microplate.

• Cells of interest (e.g., HeLa, A549).

• Stimulant (e.g., Anisomycin, TNF-α).

• KDOAM-25.

• Fixing Solution (4% formaldehyde).

• Quenching Buffer.

• Blocking Buffer.

• Primary antibodies: Phospho-p38 MAPK (Thr180/Tyr182) and total p38 MAPK (for normalization).

• HRP-conjugated secondary antibody.

• Substrate reagent.

• Stop solution.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Pre-treat cells with various concentrations of KDOAM-25 for 1-2 hours.

• Stimulation: Add a stimulant (e.g., 10 µg/mL Anisomycin) for 15-30 minutes to activate the p38 MAPK pathway.

• Fix and Permeabilize: Fix the cells with Fixing Solution, then wash and permeabilize.

• Blocking: Block non-specific binding sites.

• Antibody Incubation: Incubate with primary antibodies (phospho-p38 and total p38 in separate wells) overnight at 4°C.

• Secondary Antibody: Wash and incubate with HRP-conjugated secondary antibody.

• Detection: Add substrate and measure the absorbance after stopping the reaction.

• Analysis: Normalize the phospho-p38 signal to the total p38 signal. Plot the normalized signal against the KDOAM-25 concentration to determine the EC50.

Caption: Workflow for determining KDOAM-25 in vitro and cellular activity.

Chemoproteomics for Target Engagement and Selectivity Profiling

This advanced method assesses the binding of KDOAM-25 to its target and other kinases in a competitive manner from a complex cell lysate.[11][12]

Principle: An affinity resin with immobilized, non-selective kinase inhibitors ("kinobeads") is used to capture a large portion of the cellular kinome.[13] A cell lysate is pre-incubated with KDOAM-25, which will occupy the binding site of its targets. When the lysate is subsequently incubated with the kinobeads, kinases bound by KDOAM-25 will not bind to the beads. The proteins captured by the beads are then identified and quantified by mass spectrometry.[14]

Materials:

• Cell lysate (e.g., from K562 or HeLa cells).

• Kinobeads (immobilized non-selective kinase inhibitors).

• KDOAM-25 at various concentrations.

• Wash buffers.

• Elution buffer.

• Reagents for protein digestion (e.g., trypsin).

• LC-MS/MS system for quantitative proteomics.

Procedure:

• Lysate Preparation: Prepare a native cell lysate.

• Competitive Binding: Incubate aliquots of the lysate with increasing concentrations of KDOAM-25 (or DMSO control) for 1 hour.

• Kinobeads Incubation: Add the kinobeads to the lysate and incubate to allow unbound kinases to bind to the beads.

• Wash: Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Digestion: Elute the bound proteins and digest them into peptides using trypsin.

• Mass Spectrometry: Analyze the peptide mixtures using quantitative LC-MS/MS.

• Data Analysis: Identify and quantify the proteins in each sample. The binding affinity of KDOAM-25 for each kinase is determined by the decrease in its signal from the beads as a function of KDOAM-25 concentration.

References

• 1. p38 mitogen-activated protein kinases - Wikipedia [en.wikipedia.org]
• 2. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]
• 3. assaygenie.com [assaygenie.com]
• 4. Identification of genomic targets downstream of p38 mitogen-activated protein kinase pathway mediating tumor necrosis factor-α signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p38α MAP kinase inhibition | University of Tübingen [uni-tuebingen.de]
• 6. Frontiers | Functions of p38 MAP Kinases in the Central Nervous System [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. p38 MAP Kinase Assay Kit (Nonradioactive) | Cell Signaling Technology [cellsignal.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. bosterbio.com [bosterbio.com]
• 11. Kinase inhibitor profiling using chemoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Kinase Inhibitor Profiling Using Chemoproteomics | Springer Nature Experiments [experiments.springernature.com]
• 13. Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute [ukm.my]
• 14. researchgate.net [researchgate.net]

KDOAM-25 in Cancer Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

KDOAM-25 is a potent and selective small-molecule inhibitor of the lysine-specific demethylase 5 (KDM5) family of enzymes.[1][2][3] Members of the KDM5 family, particularly KDM5B (also known as JARID1B or PLU1), are frequently overexpressed in various cancers, including breast, prostate, lung, and multiple myeloma, and their elevated expression is often correlated with poor prognosis.[4][5] KDM5 enzymes are epigenetic regulators that specifically remove methyl groups from lysine 4 of histone H3 (H3K4me2/3), a mark associated with active gene transcription.[4][6][7] By inhibiting KDM5, KDOAM-25 leads to an increase in global H3K4 methylation, particularly at transcription start sites, which in turn alters gene expression and can impair the proliferation of cancer cells.[1][5] This technical guide provides a comprehensive overview of KDOAM-25, its mechanism of action, relevant signaling pathways, and detailed experimental protocols for its investigation in a cancer research setting.

Core Mechanism of Action

KDOAM-25 functions as a competitive inhibitor of the 2-oxoglutarate (2-OG) cofactor binding site within the catalytic JmjC domain of KDM5 enzymes.[6] This inhibition prevents the demethylation of H3K4me3, leading to its accumulation. The sustained H3K4me3 mark at gene promoters, particularly of tumor suppressor genes, can lead to their re-expression and subsequent anti-cancer effects, such as cell cycle arrest and inhibition of proliferation.[5]

Quantitative Data

The following tables summarize the key quantitative data reported for KDOAM-25 in various cancer research contexts.

Table 1: In Vitro Inhibitory Activity of KDOAM-25 against KDM5 Enzymes

Target	IC50 (nM)	Reference
KDM5A	71	[1][3]
KDM5B	19	[1][3]
KDM5C	69	[1][3]
KDM5D	69	[1][3]

Table 2: Cellular Activity of KDOAM-25 in Cancer Cell Lines

Cell Line	Cancer Type	Assay	Endpoint	Value	Reference
MM1S	Multiple Myeloma	Cell Viability	IC50	~30 µM (after 5-7 days)	[1][5]
MM1S	Multiple Myeloma	Cell Cycle Analysis	Effect	G1 arrest	[1][5]
MCF-7	Breast Cancer	Western Blot	H3K4me3 levels	~1.5-fold increase (at 0.03-1 µM)	[8]
92.1-R	Uveal Melanoma (MEK-inhibitor resistant)	Cell Viability (CCK8)	Inhibition	Significant suppression at 5 µM	[9][10]
OMM1-R	Uveal Melanoma (MEK-inhibitor resistant)	Apoptosis (FACS)	Increased cell death	Significant increase at 5 µM

Table 3: Binding Affinity of KDOAM-25

Target Protein	Method	Dissociation Constant (Kd)	Reference
KDM5B	Microscale Thermophoresis (MST)	487.75 nM	[11]

Signaling Pathways

KDM5B, the primary target of KDOAM-25, is integrated into complex signaling networks that regulate cancer cell proliferation, survival, and drug resistance.

KDM5B-Mediated Transcriptional Repression

KDM5B is recruited to gene promoters where it demethylates H3K4me3, leading to a more condensed chromatin state and transcriptional repression of target genes. Many of these targets are tumor suppressor genes. KDOAM-25 blocks this activity, leading to the re-activation of these tumor-suppressive pathways.

Caption: KDOAM-25 inhibits KDM5B-mediated demethylation of H3K4me3.

KDM5B and the PI3K/AKT Signaling Pathway

In prostate cancer, KDM5B has been shown to activate the PI3K/AKT signaling pathway by upregulating PIK3CA (p110α).[4] This highlights a role for KDM5B in promoting cell survival and proliferation through established oncogenic pathways.

Caption: KDOAM-25 can indirectly inhibit the PI3K/AKT pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of KDOAM-25.

Cell Viability Assay (CCK-8)

This protocol is used to assess the effect of KDOAM-25 on the proliferation and viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• KDOAM-25 stock solution (e.g., in DMSO)

• Cell Counting Kit-8 (CCK-8) reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Prepare serial dilutions of KDOAM-25 in complete medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the KDOAM-25 dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubate the plate for the desired treatment period (e.g., 24, 48, 72 hours).

• Add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control after subtracting the background absorbance from wells with medium and CCK-8 only.

Caption: Workflow for a Cell Counting Kit-8 (CCK-8) viability assay.

Western Blot for H3K4me3 Levels

This protocol is used to determine the effect of KDOAM-25 on the global levels of H3K4me3.

Materials:

• Cancer cells treated with KDOAM-25

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-H3K4me3 and anti-total Histone H3 (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse KDOAM-25-treated and control cells in RIPA buffer.

• Quantify protein concentration using a BCA assay.

• Denature equal amounts of protein (e.g., 20 µg) by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate the membrane with primary antibodies (anti-H3K4me3 and anti-H3) overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Apply chemiluminescent substrate and capture the signal using an imaging system.

• Quantify band intensities and normalize H3K4me3 levels to total Histone H3.

Chromatin Immunoprecipitation (ChIP) Sequencing

This protocol allows for the genome-wide mapping of H3K4me3 marks following KDOAM-25 treatment.

Materials:

• KDOAM-25-treated and control cells

• Formaldehyde (for cross-linking)

• Glycine (to quench cross-linking)

• Lysis buffers

• Sonicator

• Anti-H3K4me3 antibody

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• Next-generation sequencing library preparation kit

Procedure:

• Cross-link proteins to DNA in treated and control cells with formaldehyde.

• Quench the reaction with glycine.

• Lyse the cells and isolate the nuclei.

• Sonciate the chromatin to shear DNA into fragments of 200-500 bp.

• Immunoprecipitate the chromatin with an anti-H3K4me3 antibody overnight. Use IgG as a negative control.

• Capture the antibody-chromatin complexes with protein A/G magnetic beads.

• Wash the beads to remove non-specific binding.

• Elute the chromatin from the beads.

• Reverse the cross-links by heating.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the immunoprecipitated DNA.

• Prepare sequencing libraries and perform high-throughput sequencing.

• Analyze the sequencing data to identify regions with differential H3K4me3 enrichment.

Caption: General workflow for a Chromatin Immunoprecipitation (ChIP) sequencing experiment.

Conclusion

KDOAM-25 represents a promising therapeutic agent for cancers characterized by the overexpression of KDM5 enzymes. Its ability to selectively inhibit KDM5 and modulate the epigenetic landscape provides a clear mechanism for its anti-proliferative effects. The experimental protocols and pathway diagrams provided in this guide offer a robust framework for researchers to further investigate the therapeutic potential of KDOAM-25 and to explore its efficacy in various cancer models. Further research into the downstream effects of KDOAM-25-induced epigenetic reprogramming will be crucial for its clinical development and for identifying patient populations most likely to benefit from this targeted therapy.

References

• 1. bosterbio.com [bosterbio.com]
• 2. Histone lysine demethylase KDM5B facilitates proliferation and suppresses apoptosis in human acute myeloid leukemia cells through the miR-140-3p/BCL2 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. KDM5B is essential for the hyper-activation of PI3K/AKT signaling in prostate tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of the upstream regulators of KDM5B in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 8. pubcompare.ai [pubcompare.ai]
• 9. researchgate.net [researchgate.net]
• 10. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Epigenetic Landscape Remodeled by KDOAM-25: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the epigenetic modifications influenced by KDOAM-25, a potent and selective small molecule inhibitor. It is designed to offer a comprehensive resource for researchers in oncology, epigenetics, and drug development, detailing the compound's mechanism of action, its impact on histone methylation, and the experimental methodologies used to elucidate these effects.

Core Mechanism of Action: Inhibition of KDM5 Histone Demethylases

KDOAM-25 is a well-characterized inhibitor of the lysine-specific demethylase 5 (KDM5) family of enzymes, also known as the JARID1 family.[1][2] This family, comprising KDM5A, KDM5B, KDM5C, and KDM5D, is responsible for removing methyl groups from trimethylated lysine 4 on histone H3 (H3K4me3).[1][2][3] The H3K4me3 mark is a critical epigenetic modification predominantly found at the transcription start sites of active genes and is associated with transcriptional activation.

By selectively binding to the active site of KDM5 enzymes, KDOAM-25 competitively inhibits their demethylase activity.[4][5] This inhibition leads to a global increase in the levels of H3K4me3, effectively remodeling the epigenetic landscape and altering gene expression patterns.[4][6][7][8] This primary mechanism underlies the observed cellular effects of KDOAM-25, including impaired cancer cell proliferation and cell cycle arrest.[4][7]

Quantitative Effects of KDOAM-25 on KDM5 Inhibition and H3K4me3 Levels

The potency and cellular effects of KDOAM-25 have been quantified across various experimental systems. The following tables summarize the key quantitative data available.

Target	IC50 (nM)	Assay Type
KDM5A	71	Biochemical
KDM5B	19	Biochemical
KDM5C	69	Biochemical
KDM5D	69	Biochemical
Table 1: In Vitro Inhibitory Potency of KDOAM-25 against KDM5 Family Enzymes.[7][8]

Cell Line	Treatment	Effect	Assay Type
MM1S (Multiple Myeloma)	50 µM KDOAM-25	~2-fold increase in global H3K4me3	ChIP-seq[4][7][8]
MM1S (Multiple Myeloma)	~30 µM KDOAM-25	IC50 for cell viability reduction (5-7 days)	Fluorescent cell viability assay[3][4][7]
MCF-7 (Breast Cancer)	0.03-1 µM KDOAM-25	~1.5-fold increase in H3K4me3	Western Blot[9]
HeLa (Cervical Cancer)	~50 µM KDOAM-25	EC50 for KDM5B inhibition	Immunofluorescence assay[3]
Table 2: Cellular Effects of KDOAM-25 Treatment.

Signaling Pathways and Logical Relationships

The interaction between KDOAM-25 and its targets, and the subsequent downstream effects, can be visualized as a clear signaling pathway.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells. | Department of Chemistry [chem.ox.ac.uk]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - ePrints - Newcastle University [eprints.ncl.ac.uk]
• 3. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

KDOAM-25 Experimental Protocol for Cell Culture: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

KDOAM-25 is a potent and highly selective small molecule inhibitor of the KDM5 (Lysine-Specific Demethylase 5) family of histone lysine demethylases.[1][2] This family of enzymes is responsible for the removal of di- and tri-methyl groups from lysine 4 on histone H3 (H3K4me2/3), epigenetic marks associated with active gene transcription.[3] Dysregulation of KDM5 activity has been implicated in various cancers, making it a compelling target for therapeutic intervention. KDOAM-25 has been shown to increase global H3K4 methylation, impair proliferation in cancer cell lines, and induce a G1 phase cell cycle arrest.[1] These application notes provide detailed protocols for the use of KDOAM-25 in cell culture, including methods for assessing its impact on cell viability and histone methylation. The more stable citrate salt of KDOAM-25 is recommended for these experiments.[1]

Mechanism of Action

KDOAM-25 exerts its biological effects by inhibiting the demethylase activity of the KDM5 family of enzymes. This inhibition leads to an accumulation of tri-methylated H3K4 (H3K4me3) at transcriptional start sites, which in turn alters gene expression, leading to anti-proliferative effects and cell cycle arrest in susceptible cancer cell lines.[1][3]

KDOAM-25 Signaling Pathway

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy of KDOAM-25.

Table 1: KDOAM-25 IC50 Values against KDM5 Enzymes

Enzyme	IC50 (nM)
KDM5A	71[1][2]
KDM5B	19[1][2]
KDM5C	69[1][2]
KDM5D	69[1][2]

Table 2: Cellular Activity of KDOAM-25

Cell Line	Assay	Endpoint	Value	Treatment Duration
MM.1S (Multiple Myeloma)	Cell Viability	IC50	~30 µM[1][4]	5-7 days[1][4]
MM.1S (Multiple Myeloma)	Cell Cycle Analysis	Effect	G1 Arrest[1][4]	Not Specified
MCF-7 (Breast Cancer)	Western Blot	H3K4me3 Levels	~1.5-fold increase[2]	24 hours[2][5]
92.1-R (Uveal Melanoma)	CCK8 Assay	Viability	Significantly Suppressed	72 hours
OMM1-R (Uveal Melanoma)	Flow Cytometry	Apoptosis	Increased Annexin-V+ cells	24 hours

Experimental Protocols

Preparation of KDOAM-25 Stock Solution

It is advisable to use the more stable citrate salt of KDOAM-25.

• Reagent: KDOAM-25 citrate (powder)

• Solvent: Dimethyl sulfoxide (DMSO)

• Procedure:

  • Prepare a 10 mM stock solution of KDOAM-25 citrate in sterile DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[6]

Cell Culture and Maintenance

• Cell Lines:

  • MCF-7 (Human Breast Adenocarcinoma): Adherent cells.

  • MM.1S (Human Multiple Myeloma): Suspension or semi-adherent cells.[7]

• Culture Media:

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% Penicillin-Streptomycin.

  • MM.1S: RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing:

  • MCF-7: Passage cells when they reach 80-90% confluency.

  • MM.1S: Subculture cells before they reach confluence to a ratio of 1:2 to 1:4.

Cell Viability Assay (Resazurin-Based)

This protocol is designed for a 96-well plate format.

• Materials:

  • 96-well clear-bottom black plates

  • Resazurin sodium salt solution (0.15 mg/mL in DPBS, sterile-filtered)

  • KDOAM-25 stock solution (10 mM in DMSO)

  • Appropriate cell culture medium

• Procedure:

  • Cell Seeding:

    • MCF-7: Seed 5,000 - 10,000 cells per well in 100 µL of media.

    • MM.1S: Seed 20,000 - 40,000 cells per well in 100 µL of media.

  • Incubate the plate for 24 hours to allow for cell attachment (for MCF-7) and stabilization.

  • Compound Treatment:

    • Prepare serial dilutions of KDOAM-25 in culture medium. The final DMSO concentration should not exceed 0.5%.

    • Include a vehicle control (medium with the same concentration of DMSO as the highest KDOAM-25 concentration).

    • Carefully remove the medium and add 100 µL of the KDOAM-25 dilutions or vehicle control to the respective wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours, or up to 7 days for MM.1S).

  • Resazurin Addition: Add 10 µL of resazurin solution to each well.

  • Incubate for 1-4 hours at 37°C, protected from light.

  • Measurement: Measure fluorescence using a plate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.[1]

  • Data Analysis: Calculate cell viability as a percentage of the vehicle control after subtracting the background fluorescence from wells containing medium and resazurin only.

Western Blot for H3K4me3 Analysis

• Materials:

  • 6-well plates

  • KDOAM-25 stock solution (10 mM in DMSO)

  • Histone extraction buffer (e.g., Hypotonic Lysis Buffer: 10 mM Tris-HCl pH 8.0, 1 mM KCl, 1.5 mM MgCl2, 1 mM DTT, with protease inhibitors)

  • 0.2 N Hydrochloric acid (HCl)

  • Primary antibodies: Rabbit anti-H3K4me3 (e.g., 1:1000-1:3000 dilution), Rabbit anti-Total Histone H3 (loading control, e.g., 1:1000 dilution).

  • HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG, 1:5000-1:10,000 dilution).

  • SDS-PAGE gels (e.g., 15% for better histone resolution)

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Chemiluminescent substrate

• Procedure:

  • Cell Seeding and Treatment:

    • Seed MCF-7 cells in 6-well plates at a density of 0.2 x 10^6 cells/well and allow them to attach overnight.[8]

    • Treat cells with various concentrations of KDOAM-25 (e.g., 0.03, 0.1, 0.3, 1 µM) and a vehicle control (DMSO) for 24 hours.[2]

  • Histone Extraction (Acid Extraction):

    • Harvest cells and wash with ice-cold PBS.

    • Lyse cells in hypotonic lysis buffer on ice.

    • Pellet the nuclei and resuspend in 0.2 N HCl.

    • Extract histones overnight at 4°C with rotation.

    • Centrifuge to pellet debris and collect the supernatant containing histones.

    • Neutralize the extract and determine protein concentration.

  • Western Blotting:

    • Separate histone extracts on an SDS-PAGE gel and transfer to a membrane.

    • Block the membrane for 1 hour at room temperature.

    • Incubate with primary antibodies overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane again and develop with a chemiluminescent substrate.

    • Image the blot and perform densitometry analysis, normalizing the H3K4me3 signal to the total Histone H3 signal.

Experimental Workflow Visualization

KDOAM-25 Experimental Workflow

References

• 1. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tribioscience.com [tribioscience.com]
• 4. labbox.es [labbox.es]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development and characterization of three cell culture systems to investigate the relationship between primary bone marrow adipocytes and myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes: Utilizing KDOAM-25 for the Analysis of H3K4me3 Levels by Western Blot

Introduction

Histone methylation is a critical epigenetic modification that plays a fundamental role in regulating chromatin structure and gene expression. The trimethylation of histone H3 at lysine 4 (H3K4me3) is a hallmark of active gene promoters. The levels of H3K4me3 are dynamically regulated by histone methyltransferases and demethylases. The KDM5 (or JARID1) family of enzymes are Fe(II) and 2-oxoglutarate (2-OG) dependent oxygenases that act as H3K4me3 demethylases, making them key regulators of gene transcription and cellular processes like proliferation and differentiation.[1]

KDOAM-25 is a potent and highly selective small molecule inhibitor of the KDM5 family of histone demethylases.[2][3] By competitively binding to the 2-OG binding site of KDM5 enzymes, KDOAM-25 effectively blocks their demethylase activity, leading to an increase in global H3K4me3 levels.[1][4] This makes KDOAM-25 a valuable tool for researchers studying the role of KDM5-mediated demethylation in various biological and pathological processes, including cancer.[5][6] These application notes provide a detailed protocol for using KDOAM-25 to induce changes in H3K4me3 levels in cultured cells and subsequently detect these changes using Western blotting.

Mechanism of Action of KDOAM-25

KDOAM-25 specifically inhibits the KDM5 family of enzymes, which includes KDM5A, KDM5B, KDM5C, and KDM5D. These enzymes are responsible for the demethylation of H3K4me3 and H3K4me2.[7] The inhibitory action of KDOAM-25 leads to an accumulation of H3K4me3 at a global level, particularly at transcription start sites.[1][4]

dot

Caption: Mechanism of KDOAM-25 action.

Data Presentation: Effects of KDOAM-25 on H3K4me3 Levels

The following table summarizes the reported effects of KDOAM-25 on H3K4me3 levels in different cancer cell lines.

Cell Line	Concentration of KDOAM-25	Incubation Time	Observed Effect on H3K4me3 Levels	Reference
MM1S (Multiple Myeloma)	50 µM	Not Specified	Approximately 2-fold increase	[2][5]
MCF-7 (Breast Cancer)	0.03 - 1 µM	24 hours	Approximately 1.5-fold increase	[8]
MCF-7 (Breast Cancer)	> 1 µM	24 hours	Effect is lost at higher concentrations	[8]

Experimental Protocols

This section provides a detailed protocol for treating cells with KDOAM-25 and subsequently performing a Western blot to detect changes in H3K4me3 levels.

Part 1: Cell Culture and Treatment with KDOAM-25

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and approximately 70-80% confluent at the time of harvest.

• KDOAM-25 Preparation: Prepare a stock solution of KDOAM-25 (or its more stable citrate salt) in an appropriate solvent (e.g., DMSO).[9] Further dilute the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to perform a dose-response experiment to determine the optimal concentration for your cell line.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the desired concentration of KDOAM-25. Include a vehicle control (medium with the same concentration of DMSO without KDOAM-25).

• Incubation: Incubate the cells for the desired period (e.g., 24 hours, as used in studies with MCF-7 cells).[8] The optimal incubation time may vary depending on the cell line and should be determined empirically.

Part 2: Histone Extraction

Histones are small, basic proteins, and their efficient extraction is crucial for successful Western blotting. Acid extraction is a commonly used method.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS. Lyse the cells in a hypotonic lysis buffer.

• Acid Extraction: Add hydrochloric acid to the nuclear pellet to a final concentration of 0.2 M and incubate on ice.

• Protein Precipitation: Precipitate the acid-soluble proteins (histones) with trichloroacetic acid.

• Washing: Wash the histone pellet with acetone to remove residual acid.

• Resuspension: Resuspend the air-dried histone pellet in nuclease-free water.

• Quantification: Determine the protein concentration using a suitable method like the Bradford or BCA assay.

Part 3: Western Blotting for H3K4me3

Due to the small size of histones, modifications to standard Western blot protocols are recommended for optimal results.[10][11]

• Sample Preparation: For each sample, mix 10-20 µg of histone extract with 4X Laemmli sample buffer. Heat the samples at 95°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a high-percentage (e.g., 15%) SDS-polyacrylamide gel to ensure good resolution of the low molecular weight histones.[12]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane with a pore size of 0.2 µm, which is optimal for retaining small proteins like histones.[11][12]

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for H3K4me3. The dilution should be as per the manufacturer's recommendation. Incubation is typically performed overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with wash buffer (e.g., TBST) to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that is appropriate for the primary antibody (e.g., anti-rabbit IgG-HRP) for 1 hour at room temperature.[13]

• Washing: Repeat the washing step as described above to remove the unbound secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions. Capture the image using a chemiluminescence detection system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the H3K4me3 signal to a loading control, such as total Histone H3 or Ponceau S staining, to account for any variations in protein loading.

dot

Caption: Experimental workflow for H3K4me3 Western blot.

KDOAM-25 is a powerful research tool for investigating the biological functions of the KDM5 family of demethylases and the role of H3K4me3 in cellular processes. The protocols outlined in these application notes provide a comprehensive guide for researchers to effectively use KDOAM-25 in their studies and accurately measure the resulting changes in H3K4me3 levels by Western blot. Careful optimization of treatment conditions and adherence to histone-specific Western blot protocols are essential for obtaining reliable and reproducible results.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. KDOAM25 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Histone western blot protocol | Abcam [abcam.com]
• 11. Histone Immunoblotting Protocol | Rockland [rockland.com]
• 12. docs.abcam.com [docs.abcam.com]
• 13. Immunoblotting histones from yeast whole cell protein extracts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: KDM6A/UTX ChIP-seq and Data Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to KDM6A (UTX)

Lysine-specific demethylase 6A (KDM6A), also known as Ubiquitously transcribed Tetratricopeptide repeat on X chromosome (UTX), is a histone demethylase that plays a critical role in regulating gene expression.[1][2] KDM6A specifically removes methyl groups from lysine 27 of histone H3 (H3K27me2/3), a mark typically associated with gene repression.[1][3] By demethylating H3K27, KDM6A facilitates the activation of target genes involved in crucial cellular processes such as development, differentiation, and proliferation.[1][3]

Dysregulation of KDM6A activity has been implicated in various diseases, including several types of cancer like bladder cancer, leukemia, and certain breast cancers, as well as developmental disorders such as Kabuki syndrome.[1][2][4] Consequently, KDM6A has emerged as a promising therapeutic target, with ongoing research focused on developing small molecule inhibitors to modulate its activity for cancer treatment.[1][5][6] Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) is a powerful technique to identify the genomic regions where KDM6A binds, providing insights into its regulatory functions and the downstream pathways it controls.

KDM6A Signaling and Regulatory Pathways

KDM6A functions as a key epigenetic regulator, often as part of larger protein complexes, to control gene expression. Its activity is intertwined with several signaling pathways crucial for normal development and cellular homeostasis.

• Transcriptional Activation: KDM6A is recruited to the promoter and enhancer regions of target genes. By removing the repressive H3K27me3 mark, it creates a chromatin environment permissive for transcription. KDM6A often collaborates with histone acetyltransferases (HATs) like p300/CBP and the SWI/SNF chromatin remodeling complex to activate gene expression.

• Developmental Pathways: KDM6A is essential for proper embryonic development and cell fate decisions. It regulates the expression of key developmental genes, including the HOX gene clusters, which are critical for body patterning.

• Tumor Suppression: In many cancers, KDM6A acts as a tumor suppressor.[4] Its loss-of-function mutations can lead to increased H3K27 methylation, silencing of tumor suppressor genes, and consequently, cancer progression.[1]

• Interaction with Transcription Factors: KDM6A does not bind to DNA directly but is recruited to specific genomic loci through its interaction with various transcription factors. This interaction is crucial for the tissue-specific and context-dependent regulation of gene expression by KDM6A.

Below is a diagram illustrating the central role of KDM6A in transcriptional regulation.

Caption: KDM6A-mediated transcriptional activation pathway.

KDM6A/UTX ChIP-seq Experimental Protocol

This protocol provides a detailed methodology for performing a KDM6A/UTX ChIP-seq experiment.

Materials and Reagents

Reagent/Material	Supplier	Catalog Number
KDM6A/UTX Antibody (ChIP-grade)	Abcam	ab36938
Protein A/G Magnetic Beads	Thermo Fisher Scientific	88802
Formaldehyde (37%)	Sigma-Aldrich	F8775
Glycine	Sigma-Aldrich	G8898
Protease Inhibitor Cocktail	Roche	11836170001
Phenylmethylsulfonyl fluoride (PMSF)	Sigma-Aldrich	P7626
RIPA Buffer	Cell Signaling Technology	9806
Sonication Buffer	See Recipe Below	-
ChIP Elution Buffer	See Recipe Below	-
RNase A	Thermo Fisher Scientific	EN0531
Proteinase K	Thermo Fisher Scientific	EO0491
DNA Purification Kit	QIAGEN	28104

Sonication Buffer Recipe:

• 50 mM HEPES-KOH, pH 7.5

• 140 mM NaCl

• 1 mM EDTA

• 1% Triton X-100

• 0.1% Sodium Deoxycholate

• 0.1% SDS

• Add Protease Inhibitors and PMSF fresh before use.

ChIP Elution Buffer Recipe:

• 1% SDS

• 0.1 M NaHCO3

Experimental Workflow

The following diagram outlines the major steps in the KDM6A/UTX ChIP-seq protocol.

Caption: KDM6A/UTX ChIP-seq experimental workflow.

Detailed Protocol

1. Cell Crosslinking and Harvesting

• Grow cells to 80-90% confluency in appropriate culture medium.

• Add formaldehyde directly to the culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature with gentle shaking.

• Quench the crosslinking reaction by adding glycine to a final concentration of 125 mM and incubate for 5 minutes at room temperature.

• Scrape the cells, transfer to a conical tube, and centrifuge at 1,500 x g for 5 minutes at 4°C.

• Wash the cell pellet twice with ice-cold PBS.

2. Cell Lysis and Chromatin Sonication

• Resuspend the cell pellet in Sonication Buffer and incubate on ice for 10 minutes.

• Sonicate the chromatin to an average fragment size of 200-500 bp. Optimization of sonication conditions (power, duration, cycles) is critical and should be determined empirically for each cell type and instrument.

• Centrifuge the sonicated lysate at 14,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant (cleared chromatin) to a new tube. A small aliquot should be saved as the "input" control.

3. Immunoprecipitation

• Pre-clear the chromatin by incubating with Protein A/G magnetic beads for 1 hour at 4°C with rotation.

• Pellet the beads using a magnetic stand and transfer the supernatant to a new tube.

• Add 5-10 µg of a validated ChIP-grade KDM6A/UTX antibody to the pre-cleared chromatin and incubate overnight at 4°C with rotation.

• Add pre-washed Protein A/G magnetic beads and incubate for 2-4 hours at 4°C with rotation to capture the antibody-protein-DNA complexes.

4. Washing and Elution

• Pellet the beads on a magnetic stand and discard the supernatant.

• Perform a series of washes to remove non-specifically bound proteins and DNA. A typical wash series includes:

  • Low Salt Wash Buffer

  • High Salt Wash Buffer

  • LiCl Wash Buffer

  • TE Buffer

• Elute the immunoprecipitated complexes from the beads by adding ChIP Elution Buffer and incubating at 65°C for 30 minutes with vortexing.

• Pellet the beads and transfer the supernatant containing the eluted chromatin to a new tube.

5. Reverse Crosslinking and DNA Purification

• Reverse the crosslinks by adding NaCl to a final concentration of 200 mM and incubating at 65°C for at least 6 hours (or overnight).

• Treat the samples with RNase A for 30 minutes at 37°C.

• Treat with Proteinase K for 2 hours at 45°C.

• Purify the DNA using a commercial DNA purification kit (e.g., QIAGEN PCR Purification Kit) and elute in nuclease-free water.

6. Library Preparation and Sequencing

• Quantify the purified ChIP DNA and input DNA.

• Prepare sequencing libraries from the ChIP and input DNA samples according to the manufacturer's instructions (e.g., Illumina TruSeq ChIP Library Preparation Kit).

• Perform high-throughput sequencing.

KDM6A/UTX ChIP-seq Data Analysis

The analysis of ChIP-seq data involves several computational steps to identify and interpret the genomic binding sites of KDM6A.

Data Analysis Workflow

The following diagram illustrates a typical ChIP-seq data analysis pipeline.

Caption: KDM6A/UTX ChIP-seq data analysis workflow.

Detailed Analysis Steps

1. Quality Control of Raw Reads:

• Use tools like FastQC to assess the quality of the raw sequencing reads. This includes checking for per-base sequence quality, GC content, and adapter contamination.

2. Read Trimming and Filtering:

• Remove adapter sequences and low-quality reads using tools like Trimmomatic or Cutadapt.

3. Alignment to Reference Genome:

• Align the trimmed reads to the appropriate reference genome (e.g., hg38 for human) using aligners such as Bowtie2 or BWA.

4. Post-alignment Processing:

• Convert the alignment files to BAM format, sort, and index them using SAMtools.

• Remove PCR duplicates using Picard Tools to reduce biases.

5. Peak Calling:

• Identify genomic regions with a significant enrichment of ChIP signal over the input control using a peak caller like MACS2 (Model-based Analysis of ChIP-Seq).[7] This step generates a list of KDM6A binding sites (peaks).

6. Peak Annotation and Visualization:

• Annotate the identified peaks to their nearest genes and genomic features (promoters, enhancers, etc.) using tools like HOMER or ChIPseeker.

• Visualize the peak data on a genome browser such as IGV (Integrative Genomics Viewer).

7. Motif Analysis:

• Perform motif analysis on the peak regions using tools like MEME-ChIP to identify consensus DNA sequences that may be recognized by transcription factors that recruit KDM6A.

8. Downstream Functional Analysis:

• Perform Gene Ontology (GO) and pathway analysis (e.g., using DAVID or Metascape) on the genes associated with KDM6A peaks to understand the biological processes and pathways regulated by KDM6A.

• Integrate the ChIP-seq data with other omics data, such as RNA-seq, to correlate KDM6A binding with changes in gene expression.

Quantitative Data Summary

The following tables provide a template for summarizing key quantitative data from a KDM6A/UTX ChIP-seq experiment.

Table 1: Sequencing and Alignment Statistics

Sample Name	Total Reads	Mapped Reads	Mapping Rate (%)	Unique Reads	Uniqueness Rate (%)
KDM6A ChIP Replicate 1
KDM6A ChIP Replicate 2
Input Control

Table 2: Peak Calling Summary (MACS2)

Sample Name	Number of Peaks	FRiP Score (%)
KDM6A ChIP Replicate 1
KDM6A ChIP Replicate 2
Consensus Peaks

Table 3: Peak Annotation Summary (HOMER)

Genomic Feature	Number of Peaks	Percentage (%)
Promoter-TSS
Exon
Intron
3' UTR
Intergenic
Total	100

Troubleshooting and Quality Control

• Antibody Validation: It is crucial to use a ChIP-grade antibody that has been validated for specificity and efficiency. Perform a Western blot to confirm the antibody recognizes the protein of interest at the correct molecular weight.

• Sonication Optimization: Inefficient sonication can lead to poor enrichment. Optimize sonication conditions to obtain DNA fragments in the desired size range (200-500 bp).

• Sequencing Depth: The required sequencing depth depends on the genome size and the expected number of binding sites. A minimum of 20-30 million uniquely mapped reads is generally recommended for transcription factors and co-factors.

• Biological Replicates: Perform at least two biological replicates to ensure the reproducibility of the results.

• Input Control: A properly prepared input control is essential for accurate peak calling and normalization.

By following this detailed protocol and data analysis pipeline, researchers can effectively investigate the genome-wide binding patterns of KDM6A/UTX and gain valuable insights into its role in gene regulation and disease.

References

• 1. What are KDM6A inhibitors and how do they work? [synapse.patsnap.com]
• 2. medlineplus.gov [medlineplus.gov]
• 3. sapiens.uax.com [sapiens.uax.com]
• 4. KDM6 Demethylases and Their Roles in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. KDM6A INHIBITOR | Nupam Mahajan Lab | Washington University in St. Louis [mahajannlab.wustl.edu]
• 6. Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential Occupancy and Regulatory Interactions of KDM6A in Bladder Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: KDOAM-25 Treatment in Multiple Myeloma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

KDOAM-25 is a potent and highly selective small molecule inhibitor of the histone 3 lysine 4 trimethyl (H3K4me3) demethylase sub-family KDM5 (also known as JARID1).[1][2][3] The KDM5 family of enzymes, particularly KDM5B, is frequently overexpressed in multiple myeloma (MM) and its elevated expression is negatively correlated with overall patient survival.[1][2] KDOAM-25 acts by inhibiting the demethylation of H3K4me3 at transcription start sites, leading to an increase in this epigenetic mark and subsequent impairment of proliferation in specific multiple myeloma cell lines, most notably MM1S.[1][2][4] These notes provide a summary of its activity and detailed protocols for its application in a research setting.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory and cellular activity of KDOAM-25.

Table 1: In Vitro Biochemical Inhibitory Activity of KDOAM-25

Target	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69
Data sourced from MedchemExpress.[4]

Table 2: Cellular Activity of KDOAM-25 in MM1S Human Multiple Myeloma Cells

Assay	Parameter	Result	Notes
Cell Viability	IC50	~30 µM	Effect observed after a 5-7 day treatment period. Little effect was seen after 3 days.[1][4]
Cell Cycle Analysis	Effect	G1 cell-cycle arrest	Characterized by an increased proportion of cells in the G1 phase and a decreased proportion in the G2 phase.[1][4][5]
Apoptosis	Effect	No significant increase in sub-G1 phase	Suggests the primary effect is cytostatic (anti-proliferative) rather than cytotoxic.[1][4][5]
Histone Methylation	H3K4me3 Levels	~2-fold increase	Observed in multiple myeloma cells following treatment with 50 µM KDOAM-25.[4]

Mechanism of Action

KDOAM-25 exerts its anti-proliferative effects through a specific epigenetic mechanism. By selectively inhibiting the catalytic activity of KDM5 enzymes, it prevents the removal of methyl groups from H3K4me3, a histone mark associated with active gene transcription.[1][2] In sensitive multiple myeloma cells like MM1S, this leads to a global increase of H3K4me3 at transcription start sites.[1][4] The resulting alteration in the transcriptional landscape ultimately leads to a G1 phase cell cycle arrest and impaired cellular proliferation.[1][5]

Figure 1: Mechanism of action of KDOAM-25 in multiple myeloma cells.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of KDOAM-25 in multiple myeloma cell lines.

Protocol 1: Cell Viability and Proliferation Assay

This protocol determines the half-maximal inhibitory concentration (IC50) of KDOAM-25 on multiple myeloma cell lines. The extended incubation time is critical, as the compound's effects manifest over several days.[1]

Materials:

• MM1S cells (or other MM cell lines of interest)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• KDOAM-25 (stock solution in DMSO)

• 96-well flat-bottom cell culture plates (clear bottom, white or black walls for luminescence/fluorescence)

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar reagent (e.g., resazurin-based)

• Multimode plate reader

Procedure:

• Cell Seeding: Seed MM1S cells in a 96-well plate at a density of 5,000 - 10,000 cells per well in 100 µL of complete culture medium.

• Compound Preparation: Prepare a 2X serial dilution of KDOAM-25 in culture medium. A typical concentration range would be from 200 µM down to 0.1 µM. Include a vehicle control (DMSO) at the same final concentration as the highest KDOAM-25 treatment.

• Treatment: Add 100 µL of the 2X KDOAM-25 dilutions to the appropriate wells to achieve a 1X final concentration.

• Incubation: Incubate the plate at 37°C in a 5% CO2 humidified incubator for 5 to 7 days.

• Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle-treated control wells (representing 100% viability) and plot the results as percent viability versus log[concentration]. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Figure 2: Experimental workflow for determining cell viability.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to assess the effect of KDOAM-25 on cell cycle distribution.

Materials:

• MM1S cells

• 6-well cell culture plates

• KDOAM-25

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI)/RNase Staining Buffer

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed 1 x 10^6 MM1S cells per well in 6-well plates. Allow cells to attach/acclimate for 24 hours. Treat cells with KDOAM-25 at relevant concentrations (e.g., 30 µM and 50 µM) and a vehicle control (DMSO) for 72-96 hours.

• Cell Harvest: Harvest cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with 1 mL of cold PBS.

• Fixation: Resuspend the pellet gently and add 1 mL of ice-cold 70% ethanol dropwise while vortexing at a low speed to prevent clumping. Fix the cells overnight at -20°C or for at least 2 hours at 4°C.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet once with PBS. Resuspend the cells in 500 µL of PI/RNase Staining Buffer.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

• Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to gate on single cells and quantify the percentage of cells in the Sub-G1, G0/G1, S, and G2/M phases of the cell cycle.

Protocol 3: Western Blot for H3K4me3 Levels

This protocol quantifies changes in the global levels of the H3K4me3 histone mark.

Materials:

• MM1S cells treated as in Protocol 2

• Histone Extraction Kit or Buffer (containing sulfuric acid or high salt)

• BCA Protein Assay Kit

• SDS-PAGE gels (e.g., 4-20% gradient)

• Nitrocellulose or PVDF membranes

• Primary antibodies: Rabbit anti-H3K4me3, Rabbit anti-Total Histone H3 (for loading control)

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Histone Extraction: Treat MM1S cells with KDOAM-25 (e.g., 50 µM) for 72-96 hours. Harvest approximately 2-5 x 10^6 cells. Extract the acid-soluble histone proteins according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of the histone extracts using the BCA assay.

• SDS-PAGE: Load 10-15 µg of histone extract per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (anti-H3K4me3 and anti-Total H3, diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 7. Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the H3K4me3 signal to the Total Histone H3 signal for each sample.

Figure 3: KDOAM-25's epigenetic role in the context of MM signaling.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Application of KDOAM-25 in Uveal Melanoma Studies

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Uveal melanoma (UM) is the most common primary intraocular malignancy in adults, with a high propensity for metastasis, primarily to the liver.[1][2] The majority of uveal melanomas are driven by activating mutations in GNAQ or GNA11, which constitutively activate the Mitogen-Activated Protein Kinase (MAPK) pathway, making it a key therapeutic target.[2][3] While MEK inhibitors have been explored, resistance often develops, limiting their clinical efficacy.[4][5]

KDOAM-25 is a potent and selective inhibitor of the histone lysine demethylase 5 (KDM5) family, with a particularly high affinity for KDM5B.[6] KDM5B is a transcriptional repressor that removes methyl groups from histone H3 at lysine 4 (H3K4), an epigenetic modification associated with active gene transcription.[7] Dysregulation of KDM5B has been implicated in various cancers, contributing to tumor progression and drug resistance.[7]

Crucial Note on Retracted Research: Initial interest in KDOAM-25 for uveal melanoma was largely prompted by a 2022 study titled "KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma." However, this article has since been retracted due to concerns about the integrity of its content and data. Therefore, the direct application of KDOAM-25 in uveal melanoma remains a hypothetical area of investigation that requires rigorous, independent validation.

This document provides a framework for researchers interested in exploring the potential of KDOAM-25 in uveal melanoma, particularly in the context of overcoming MEK inhibitor resistance. The protocols and conceptual frameworks presented are based on established methodologies in cancer research and the known mechanisms of KDOAM-25 and uveal melanoma signaling.

Hypothesized Mechanism of Action

In uveal melanoma, the GNAQ/GNA11 mutations lead to the activation of downstream signaling cascades, most notably the MAPK (RAS-RAF-MEK-ERK) and PI3K/Akt pathways, which drive cell proliferation and survival.[2][3] Resistance to MEK inhibitors can emerge through various mechanisms, including the activation of bypass signaling pathways or through epigenetic modifications that alter gene expression programs, allowing cancer cells to adapt and survive.

The proposed, yet unverified, mechanism for KDOAM-25 in MEK-resistant uveal melanoma involves the inhibition of KDM5B. It is hypothesized that in resistant cells, KDM5B activity is heightened, leading to the repression of tumor suppressor genes. By inhibiting KDM5B, KDOAM-25 would increase H3K4 trimethylation (H3K4me3) at the promoter regions of these genes, restoring their expression and re-sensitizing the cells to MEK inhibitors or inducing cell death directly.

Figure 1: Simplified GNAQ/GNA11 signaling pathway in uveal melanoma.

Quantitative Data Summary (Hypothetical)

The following tables are templates to illustrate how quantitative data for KDOAM-25 in uveal melanoma cell lines could be presented. Note: The data shown are for illustrative purposes only and are not from validated experiments.

Table 1: In Vitro IC50 Values of KDOAM-25 in Uveal Melanoma Cell Lines

Cell Line	GNAQ/GNA11 Status	MEK Inhibitor Sensitivity	KDOAM-25 IC50 (µM)	Trametinib IC50 (µM)	KDOAM-25 + Trametinib (1 µM) IC50 (µM)
92.1	GNAQ Q209L	Sensitive	> 50	0.5	0.4
OMM1	GNAQ Q209L	Sensitive	> 50	0.8	0.7
92.1-R	GNAQ Q209L	Resistant	15.2	> 20	2.5
OMM1-R	GNAQ Q209L	Resistant	12.8	> 20	1.8

Table 2: Effect of KDOAM-25 on Apoptosis in MEK-Resistant Uveal Melanoma Cells

Cell Line	Treatment (48h)	% Apoptotic Cells (Annexin V+)
92.1-R	Vehicle (DMSO)	5.1 ± 0.8
Trametinib (5 µM)	7.3 ± 1.1
KDOAM-25 (15 µM)	18.9 ± 2.3
KDOAM-25 (15 µM) + Trametinib (5 µM)	45.6 ± 3.5
OMM1-R	Vehicle (DMSO)	4.8 ± 0.6
Trametinib (5 µM)	6.5 ± 0.9
KDOAM-25 (15 µM)	16.2 ± 1.9
KDOAM-25 (15 µM) + Trametinib (5 µM)	41.3 ± 2.8

Experimental Protocols

The following are detailed protocols for key experiments to validate the efficacy and mechanism of KDOAM-25 in uveal melanoma.

Protocol 1: Cell Viability Assay (MTS/MTT)

Objective: To determine the half-maximal inhibitory concentration (IC50) of KDOAM-25 alone and in combination with a MEK inhibitor.

Materials:

• Uveal melanoma cell lines (e.g., 92.1, OMM1, and their MEK-inhibitor resistant derivatives).

• Complete growth medium (e.g., RPMI-1640 with 10% FBS).

• KDOAM-25 (stock solution in DMSO).

• MEK inhibitor (e.g., Trametinib; stock solution in DMSO).

• 96-well cell culture plates.

• MTS reagent (e.g., CellTiter 96 AQueous One Solution).

• Plate reader.

Procedure:

• Seed 3,000-5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of KDOAM-25 and/or Trametinib in complete medium.

• Remove the overnight medium from the cells and add 100 µL of the drug-containing medium to the respective wells. Include vehicle control (DMSO) wells.

• For combination studies, add a fixed concentration of Trametinib with serial dilutions of KDOAM-25.

• Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 20 µL of MTS reagent to each well and incubate for 1-2 hours.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control.

• Determine IC50 values using non-linear regression analysis in a suitable software (e.g., GraphPad Prism).

Protocol 2: Western Blot Analysis

Objective: To assess the effect of KDOAM-25 on histone methylation and key signaling pathways.

Materials:

• Uveal melanoma cells treated as required.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: anti-H3K4me3, anti-KDM5B, anti-phospho-ERK, anti-total-ERK, anti-PARP (cleaved), anti-Actin or GAPDH (loading control).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Culture and treat cells with KDOAM-25 and/or Trametinib for the desired time (e.g., 24-48 hours).

• Lyse cells in RIPA buffer and quantify protein concentration using the BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system.

Figure 2: Proposed experimental workflow for evaluating KDOAM-25.

Protocol 3: In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of KDOAM-25 in a mouse model of MEK-resistant uveal melanoma.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or nude mice).

• MEK-resistant uveal melanoma cells (e.g., 92.1-R) mixed with Matrigel.

• KDOAM-25 formulated for in vivo delivery.

• MEK inhibitor formulated for in vivo delivery.

• Vehicle control solution.

• Calipers for tumor measurement.

Procedure:

• Subcutaneously inject 1-2 million MEK-resistant uveal melanoma cells into the flank of each mouse.

• Monitor mice for tumor growth. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (e.g., Vehicle, KDOAM-25, Trametinib, KDOAM-25 + Trametinib).

• Administer treatments as per the determined schedule (e.g., daily oral gavage or intraperitoneal injection).

• Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume (Volume = 0.5 x Length x Width²).

• Monitor animal body weight and overall health as indicators of toxicity.

• At the end of the study (or when tumors reach a predetermined endpoint), euthanize the mice and excise the tumors.

• Tumor tissues can be used for downstream analyses such as immunohistochemistry (for Ki-67, cleaved caspase-3, H3K4me3) and western blotting.

Conclusion

KDOAM-25 presents a hypothetical but intriguing therapeutic strategy for overcoming MEK inhibitor resistance in uveal melanoma by targeting the epigenetic regulator KDM5B. Given the retraction of the key publication in this area, it is imperative that the scientific community conducts rigorous, independent research to validate this concept. The protocols and frameworks provided here offer a robust starting point for such investigations. Successful validation could pave the way for a new class of epigenetic drugs in the treatment of this challenging disease.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Exploring recent advances in signaling pathways and hallmarks of uveal melanoma: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Identification of unique MEK-dependent genes in GNAQ mutant uveal melanoma involved in cell growth, tumor cell invasion and MEK-resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of the AKT Pathway on MEK Inhibitor Resistance in Uveal Melanoma – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Histone Demethylase KDM5B as a Therapeutic Target for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: KDOAM-25 for Radiosensitization in Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

KDOAM-25 is a potent and selective small molecule inhibitor of the KDM5 family of histone demethylases (KDM5A/B/C/D)[1][2]. These enzymes are responsible for the demethylation of histone H3 at lysine 4 (H3K4), particularly the trimethylated state (H3K4me3), which is a key epigenetic mark associated with active gene transcription. In various cancers, including breast cancer, KDM5 enzymes are often overexpressed, contributing to oncogenesis and resistance to therapy[3][4]. KDOAM-25 has emerged as a promising agent for increasing the sensitivity of breast cancer cells to ionizing radiation, offering a potential new avenue for combination therapy.

These application notes provide a summary of the key findings, quantitative data, and detailed experimental protocols for utilizing KDOAM-25 as a radiosensitizer in breast cancer research.

Mechanism of Action

KDOAM-25 competitively inhibits the 2-oxoglutarate (2-OG) binding site of KDM5 enzymes[1]. This inhibition leads to an increase in the global levels of H3K4me3 at transcription start sites[2][3][4][5]. The elevated H3K4me3 levels are thought to alter the chromatin structure and gene expression, ultimately leading to an enhanced response of cancer cells to DNA damaging agents like ionizing radiation. Studies have shown that inhibition of KDM5 enzymes can lead to an accumulation of DNA damage, as evidenced by increased phosphorylation of H2AX (γH2AX), a marker of DNA double-strand breaks[3][5].

Signaling Pathway

The primary signaling pathway affected by KDOAM-25 in the context of radiosensitization involves the direct inhibition of KDM5 enzymes and the subsequent impact on histone methylation.

Caption: KDOAM-25 inhibits KDM5, increasing H3K4me3 and impairing DNA repair, thus enhancing radiosensitivity.

Quantitative Data

The following tables summarize the quantitative data from studies investigating the effect of KDOAM-25 on breast cancer cell lines.

Table 1: In Vitro IC50 Values for KDOAM-25

Demethylase	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69
Data from MedchemExpress, referencing Tumber A, et al. (2017)[2]

Table 2: Effect of KDOAM-25 on H3K4me3 Levels in MCF-7 Cells

KDOAM-25 Concentration (µM)	Relative H3K4me3 Level (Fold Change vs. DMSO)
0.03	~1.5
0.1	~1.5
0.3	~1.5
1	~1.5
Data is an approximation from graphical representation in Sola, et al. (2020)[3]

Table 3: Viability of Irradiated MCF-7 Cells Treated with KDOAM-25

Radiation Dose (Gy)	KDOAM-25 (0.03 µM) % Viability vs. DMSO	KDOAM-25 (0.3 µM) % Viability vs. DMSO	KDOAM-25 (1 µM) % Viability vs. DMSO
0.3	~90%	~85%	~80%
1	~80%	~75%	~70%
3	~70%	~65%	~60%
Data is an approximation from graphical representation in Sola, et al. (2020) and represents a significant reduction in viable cells at 3 Gy for all concentrations compared to the DMSO control.[6]

Table 4: Clonogenic Survival of MCF-7 Cells Treated with KDOAM-25 and Radiation

Radiation Dose (Gy)	Cell Survival (vs. Sham Control) - DMSO	Cell Survival (vs. Sham Control) - KDOAM-25 (0.03 µM)
2	~60%	~40%
5	~20%	~10%
10	~5%	<5%
Data is an approximation from graphical representation in Sola, et al. (2020). The combination of KDOAM-25 and radiation resulted in a significant decrease in cell survival.[6]

Experimental Protocols

Protocol 1: Western Blotting for H3K4me3 Levels

This protocol is for assessing the change in histone H3 trimethylation at lysine 4 in response to KDOAM-25 treatment.

Materials:

• MCF-7 breast cancer cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• KDOAM-25

• DMSO (vehicle control)

• Phosphate Buffered Saline (PBS)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-H3K4me3, anti-total Histone H3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed MCF-7 cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of KDOAM-25 (e.g., 0.03, 0.1, 0.3, 1 µM) and a DMSO control for 24 hours[3][4].

• Protein Extraction: Wash cells with ice-cold PBS and lyse them using RIPA buffer. Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-H3K4me3 antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total Histone H3.

• Quantification: Densitometry analysis can be performed to quantify the relative levels of H3K4me3, normalized to total H3[3][4].

Caption: Workflow for Western Blot analysis of H3K4me3 levels after KDOAM-25 treatment.

Protocol 2: Cell Viability (CCK-8) Assay for Radiosensitization

This protocol measures the effect of KDOAM-25 on the viability of irradiated breast cancer cells.

Materials:

• MCF-7 cells

• 96-well plates

• Complete cell culture medium

• KDOAM-25

• DMSO

• X-ray irradiator

• Cell Counting Kit-8 (CCK-8) solution

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to attach overnight.

• Treatment and Irradiation:

  • Treat the cells with different concentrations of KDOAM-25 (e.g., 0.03, 0.3, 1 µM) or DMSO.

  • After a short incubation period (e.g., 2 hours), irradiate the plates with varying doses of X-rays (e.g., 0, 0.3, 1, 3 Gy)[3][6].

• Incubation: Return the plates to the incubator and culture for a defined period (e.g., 72 hours).

• Viability Measurement:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader[3].

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Normalize the absorbance of treated wells to the corresponding sham-irradiated (0 Gy) control for each drug concentration.

  • Further normalize to the DMSO control for each radiation dose to determine the specific effect of KDOAM-25 on radiosensitivity[6].

Protocol 3: Clonogenic Survival Assay

This is the gold standard for determining cell reproductive death after treatment with ionizing radiation[7][8][9][10].

Materials:

• MCF-7 cells

• 6-well plates

• Complete cell culture medium

• KDOAM-25

• DMSO

• X-ray irradiator

• Trypsin-EDTA

• Methylene blue or crystal violet staining solution (e.g., 0.5% w/v in 50% methanol)

Procedure:

• Cell Preparation: Culture MCF-7 cells to ~80% confluency.

• Treatment and Irradiation:

  • Harvest the cells using trypsin and resuspend them in a complete medium.

  • Treat the cell suspension with KDOAM-25 (e.g., 0.03 µM) or DMSO for a specified time (e.g., 1 hour)[6].

  • Irradiate the cell suspensions with different doses of X-rays (e.g., 0, 2, 5, 10 Gy)[6].

• Cell Seeding:

  • After irradiation, count the viable cells.

  • Seed a precise number of cells into 6-well plates. The number of cells seeded will need to be optimized and increased with higher radiation doses to ensure a countable number of colonies (e.g., 200 cells for 0 Gy, up to 10,000 cells for 10 Gy).

• Incubation: Incubate the plates for 1 day with the inhibitor, then replace with fresh medium. Continue incubation for 13-14 days, allowing colonies to form[6].

• Colony Staining and Counting:

  • Wash the plates with PBS.

  • Fix the colonies (e.g., with methanol or 6% glutaraldehyde)[7][8].

  • Stain the colonies with methylene blue or crystal violet solution for 30 minutes[6][7][8].

  • Wash the plates with water and allow them to air dry.

  • Count the colonies containing at least 50 cells.

• Data Analysis:

  • Plating Efficiency (PE): (Number of colonies counted / Number of cells seeded) for the non-irradiated control.

  • Surviving Fraction (SF): (Number of colonies counted / (Number of cells seeded x PE)) for each treatment group.

  • Plot the surviving fraction on a logarithmic scale against the radiation dose on a linear scale to generate a cell survival curve.

Caption: Workflow for the clonogenic survival assay to assess radiosensitization by KDOAM-25.

Future Directions

While in vitro studies have demonstrated the potential of KDOAM-25 as a radiosensitizer, further research is required. Future studies should focus on:

• In vivo efficacy: Evaluating the combination of KDOAM-25 and radiation in preclinical patient-derived xenograft (PDX) models of breast cancer to assess tumor growth delay and toxicity[11][12][13][14][15].

• Mechanism elucidation: Further investigating the downstream molecular pathways affected by KDM5 inhibition that contribute to radiosensitization.

• Biomarker discovery: Identifying predictive biomarkers that can help select patients who are most likely to benefit from this combination therapy.

• Combination with other therapies: Exploring the potential of KDOAM-25 to sensitize breast cancer cells to other DNA-damaging chemotherapies.

These application notes and protocols provide a foundational framework for researchers to explore the therapeutic potential of KDOAM-25 in enhancing the efficacy of radiotherapy for breast cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Clonogenic assay of cells in vitro | Springer Nature Experiments [experiments.springernature.com]
• 11. Patient-derived Xenograft (PDX) Models In Basic and Translational Breast Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A human breast cancer-derived xenograft and organoid platform for drug discovery and precision oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Patient-Derived Xenograft Models of Breast Cancer and Their Application [mdpi.com]
• 14. Breast Cancer Xenograft - Altogen Labs [altogenlabs.com]
• 15. biorxiv.org [biorxiv.org]

Application Notes and Protocols: KDOAM-25 in Combination Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

KDOAM-25 is a potent and selective small molecule inhibitor of the KDM5 (Lysine-Specific Demethylase 5) family of histone demethylases.[1] The KDM5 family, particularly KDM5B, is frequently overexpressed in various cancers and is associated with tumorigenesis, metastasis, and the development of drug resistance.[2] By inhibiting KDM5, KDOAM-25 increases global levels of histone H3 lysine 4 trimethylation (H3K4me3), a key epigenetic mark associated with active gene transcription. This modulation of the epigenetic landscape can lead to the re-expression of tumor suppressor genes and sensitize cancer cells to other therapeutic agents.[3][4]

Note on Retracted Data: A previously published study reported on the synergistic effects of KDOAM-25 in combination with the MEK inhibitor trametinib in uveal melanoma. However, this study has since been retracted. As such, the data and protocols from that specific study are not included in these application notes. Currently, there is a lack of published, peer-reviewed studies providing specific quantitative data and detailed protocols for KDOAM-25 in combination with other cancer drugs.

The following sections provide a generalized framework and protocols based on the broader class of KDM5 inhibitors, which share a similar mechanism of action to KDOAM-25. These notes are intended to serve as a guide for designing and conducting preclinical studies to evaluate the potential of KDOAM-25 in combination therapies.

Mechanism of Action: KDM5 Inhibition as a Combination Strategy

KDOAM-25 and other KDM5 inhibitors function by blocking the demethylation of H3K4me3 at gene promoters. This leads to an accumulation of this active chromatin mark, resulting in the transcriptional activation of genes that may have been silenced during tumorigenesis. This epigenetic reprogramming can render cancer cells more susceptible to the cytotoxic effects of other anticancer agents through various mechanisms:

• Re-expression of Tumor Suppressor Genes: Increased H3K4me3 can lead to the transcription of tumor suppressor genes that promote apoptosis or cell cycle arrest.

• Sensitization to DNA Damaging Agents: Alterations in chromatin structure can enhance the accessibility of DNA to DNA-damaging agents and impair DNA repair pathways.

• Modulation of Drug Resistance Pathways: KDM5 inhibition can reverse epigenetic changes that contribute to acquired drug resistance.[5]

• Enhancement of Immunogenicity: Epigenetic modulation can increase the expression of antigens on the cancer cell surface, making them more visible to the immune system.[6]

Preclinical Data for KDM5 Inhibitors in Combination Therapy

While specific data for KDOAM-25 is limited, studies on other KDM5 inhibitors demonstrate the potential of this drug class in combination regimens. The following tables summarize key quantitative data from preclinical studies of KDM5 inhibitors in combination with other cancer drugs.

KDM5 Inhibitor	Combination Agent	Cancer Type	Key Findings	Reference
JIB-04	Venetoclax	Acute Myeloid Leukemia (AML)	Synergistic induction of apoptosis in AML cell lines and patient blasts.	[7]
JIB-04	Radiation	Non-Small Cell Lung Cancer (NSCLC)	Radiosensitization of NSCLC cells and synergistic inhibition of tumor growth in vivo.	[8]
CPI-455	5-Aza-2'-deoxycytidine (DAC)	Luminal Breast Cancer	Synergistic inhibition of cell viability and enhanced expression of DAC-responsive genes.	[9]
KDM5-inh1	Trastuzumab/Lapatinib	HER2+ Breast Cancer	Synergistic effects in HER2+ cells through downstream regulation of HER2 and AKT signaling.	[10]

Experimental Protocols

The following are generalized protocols for key in vitro experiments to assess the synergistic potential of KDOAM-25 with other cancer drugs. These should be optimized for specific cell lines and drugs.

Protocol 1: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

Objective: To determine the effect of KDOAM-25 alone and in combination with another anticancer agent on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• KDOAM-25 (and its citrate salt as a stable alternative)[1]

• Combination drug

• 96-well plates

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of KDOAM-25 and the combination drug in complete medium.

• Treat the cells with:

  • Vehicle control (e.g., DMSO)

  • KDOAM-25 alone at various concentrations

  • Combination drug alone at various concentrations

  • KDOAM-25 and the combination drug together at various concentration ratios.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT reagent or CellTiter-Glo® reagent according to the manufacturer's instructions.

• Measure absorbance or luminescence using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

• Determine IC50 values for each drug alone and in combination. Use software such as CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Protocol 2: Western Blot Analysis for Histone Methylation

Objective: To confirm the on-target effect of KDOAM-25 by measuring changes in global H3K4me3 levels.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• KDOAM-25

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-H3K4me3, anti-total Histone H3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat cells with KDOAM-25 at various concentrations for a specified time (e.g., 24-48 hours).

• Lyse the cells and quantify protein concentration using the BCA assay.

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against H3K4me3 and total Histone H3 (as a loading control) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Add chemiluminescent substrate and capture the signal using an imaging system.

• Quantify band intensities and normalize H3K4me3 levels to total Histone H3.

Visualizations

Signaling Pathway: KDM5 Inhibition and Cancer Cell Response

Caption: Mechanism of KDOAM-25 action leading to anti-cancer effects.

Experimental Workflow: Assessing Synergy of KDOAM-25 with Drug X

Caption: Workflow for evaluating KDOAM-25 combination therapy.

Conclusion and Future Directions

KDOAM-25, as a selective KDM5 inhibitor, holds promise for use in combination cancer therapies. The overarching principle is to utilize KDOAM-25 to reprogram the epigenetic landscape of cancer cells, thereby rendering them more vulnerable to the effects of other cytotoxic or targeted agents. While direct, peer-reviewed evidence for KDOAM-25 in combination is currently lacking, the data from other KDM5 inhibitors strongly support this therapeutic concept.

Future research should focus on systematic in vitro and in vivo screening of KDOAM-25 in combination with a diverse panel of anticancer drugs across various cancer types. Key areas of investigation should include combinations with:

• Chemotherapeutic agents: To assess the potential for chemosensitization.

• Targeted therapies: To overcome or prevent acquired resistance.

• Immunotherapies: To explore the potential for enhancing anti-tumor immune responses.

Such studies will be crucial in defining the clinical potential of KDOAM-25 as part of novel combination treatment strategies for cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are KDM5 inhibitors and how do they work? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. A New Trend in Cancer Treatment: The Combination of Epigenetics and Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. oncodaily.com [oncodaily.com]
• 9. researchgate.net [researchgate.net]
• 10. Epigenetic drugs in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

KDOAM-25 Technical Support Center: Solubility and Handling Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of KDOAM-25 in DMSO and various aqueous buffers. Find troubleshooting tips and frequently asked questions to ensure successful experimental outcomes.

Solubility Data

Proper dissolution of KDOAM-25 is critical for accurate and reproducible experimental results. The following table summarizes the known solubility of KDOAM-25 citrate, the recommended stable salt form. The free form of KDOAM-25 is prone to instability[1].

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	200	400.39	Ultrasonic treatment is recommended. Use of newly opened, anhydrous DMSO is advised as hygroscopic DMSO can negatively impact solubility[1].
Water	100	200.20	Ultrasonic treatment is recommended[1].
Aqueous Buffers (PBS, Tris, HEPES)	Data Not Available	Data Not Available	Direct solubility in common aqueous buffers has not been formally reported. The standard and recommended practice is to first prepare a concentrated stock solution in DMSO and then dilute it to the final desired concentration in the aqueous buffer or cell culture medium.

Experimental Protocols

Protocol for Preparing a KDOAM-25 Stock Solution in DMSO

This protocol details the steps for preparing a concentrated stock solution of KDOAM-25 citrate in DMSO, which can then be used for serial dilutions in aqueous buffers for various in vitro assays.

• Pre-Experiment Preparation:

  • Bring the KDOAM-25 citrate vial to room temperature before opening.

  • Use a new, sealed vial of anhydrous DMSO to minimize water absorption, which can affect solubility[1].

• Weighing the Compound:

  • Accurately weigh the desired amount of KDOAM-25 citrate powder in a sterile microcentrifuge tube.

• Dissolution in DMSO:

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., for a 100 mM stock, add the corresponding volume of DMSO to your weighed compound).

  • Vortex the solution for 1-2 minutes to facilitate dissolution.

• Ultrasonic Treatment:

  • If the compound is not fully dissolved after vortexing, place the tube in a water bath sonicator.

  • Sonicate for 5-10 minutes, or until the solution is clear and free of visible particles.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Experimental Workflow for KDOAM-25 Solution Preparation

Caption: A flowchart illustrating the preparation of a KDOAM-25 DMSO stock and its subsequent dilution for experimental use.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that researchers may encounter when working with KDOAM-25.

Q1: My KDOAM-25 is not dissolving in DMSO, what should I do?

• A1: Ensure you are using the citrate salt of KDOAM-25, as the free form has lower stability[1]. Use a fresh, anhydrous vial of DMSO, as absorbed water can significantly reduce solubility[1]. If initial vortexing is insufficient, utilize a water bath sonicator for 5-10 minutes to aid dissolution.

Q2: Can I dissolve KDOAM-25 directly in aqueous buffers like PBS or cell culture media?

• A2: Direct dissolution in aqueous buffers is not recommended due to the compound's hydrophobic nature. While high concentrations can be achieved in water with sonication (100 mg/mL)[1], the standard and most reliable method for cell-based assays is to first create a high-concentration stock in DMSO and then dilute this stock into your aqueous medium.

Q3: My compound precipitates when I add the DMSO stock to my aqueous buffer or cell culture medium. How can I prevent this?

• A3: This is a common issue with hydrophobic compounds. Here are several troubleshooting steps:

  • Lower the Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically below 0.5%, to minimize solvent-induced artifacts and cytotoxicity.

  • Increase Mixing: When diluting, add the DMSO stock to the aqueous buffer while vortexing or stirring to ensure rapid and even dispersion.

  • Serial Dilutions: Instead of a single large dilution, perform serial dilutions. For example, first, dilute the DMSO stock into a smaller volume of buffer, and then add this intermediate dilution to the final volume.

  • Warm the Aqueous Buffer: Gently warming the aqueous buffer to 37°C before adding the DMSO stock can sometimes improve solubility.

  • Check for Buffer Compatibility: While no specific incompatibilities are reported, ensure your buffer's pH and salt concentration are optimal for your experiment, as these factors can influence compound solubility.

Q4: What is the stability of KDOAM-25 in solution?

• A4: KDOAM-25 is stable in phosphate buffer at 37°C for at least 24 hours with no signs of hydrolysis. DMSO stock solutions are stable for extended periods when stored properly at -20°C or -80°C in aliquots to avoid freeze-thaw cycles.

Q5: How should I handle KDOAM-25 for in vivo studies?

• A5: For in vivo applications, specific formulation protocols should be followed. These often involve creating a stock solution in DMSO and then diluting it into a vehicle containing co-solvents like PEG300, Tween-80, or corn oil to maintain solubility and bioavailability. Always refer to established protocols for your specific animal model and administration route.

Signaling Pathway and Experimental Logic

Caption: A diagram showing the logical progression from KDOAM-25 preparation to its biological effect and troubleshooting steps.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: KDOAM-25 Stability and Storage

This technical support center provides guidance on the stability and storage of KDOAM-25, a potent and selective KDM5 inhibitor. The information is tailored for researchers, scientists, and drug development professionals to ensure the integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most stable form of KDOAM-25?

A1: The free form of KDOAM-25 is known to be unstable.[1] It is highly recommended to use the more stable salt form, KDOAM-25 citrate, which retains the same biological activity.[1]

Q2: How should I store the solid KDOAM-25 citrate?

A2: Solid KDOAM-25 citrate should be stored at 4°C under a nitrogen atmosphere to ensure its stability.

Q3: What are the recommended storage conditions for KDOAM-25 citrate stock solutions?

A3: The stability of KDOAM-25 citrate stock solutions is dependent on the storage temperature. For optimal stability, it is recommended to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month, under a nitrogen atmosphere.[2]

Q4: How often should I prepare fresh working solutions of KDOAM-25?

A4: For in vivo experiments, it is strongly recommended to prepare fresh working solutions on the same day of use to ensure potency and avoid degradation.[2] For in vitro assays, while stock solutions are stable for longer periods under recommended conditions, preparing fresh dilutions for each experiment is a good laboratory practice to ensure reproducibility.

Q5: Is KDOAM-25 stable in a cellular environment?

A5: Studies have shown that KDOAM-25 exhibits good biological stability within a cellular environment, with low intrinsic clearance observed in human, mouse, and rat liver microsomes.[3]

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of KDOAM-25 in experimental settings.

Problem	Possible Cause	Recommended Solution
Inconsistent or lower than expected experimental results.	Degradation of KDOAM-25 due to improper storage.	- Ensure that the solid compound and stock solutions are stored at the recommended temperatures and under a nitrogen atmosphere. - Prepare fresh working solutions for each experiment, especially for sensitive in vivo studies.[2] - Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Precipitation observed in the stock solution upon thawing.	The compound may have come out of solution during freezing.	- Gently warm the solution to 37°C and vortex or sonicate to aid in redissolving the compound. - If precipitation persists, consider preparing a fresh stock solution.
Reduced cell viability or unexpected cellular effects.	Use of the unstable free form of KDOAM-25.	- Verify that you are using the more stable KDOAM-25 citrate salt for your experiments.[1]
Difficulty in dissolving the compound.	The hygroscopic nature of the solvent (e.g., DMSO) may affect solubility.	- Use newly opened or properly stored anhydrous DMSO to prepare stock solutions.

Data on Storage Conditions

The following table summarizes the recommended storage conditions for KDOAM-25 citrate.

Form	Storage Temperature	Duration	Atmosphere	Notes
Solid	4°C	Long-term	Nitrogen
Stock Solution	-80°C	6 months	Nitrogen	[2]
Stock Solution	-20°C	1 month	Nitrogen	[2]
Working Solution (In Vivo)	Room Temperature	Same day	N/A	Prepare fresh before use.[2]

Experimental Protocols

Protocol for Preparation of KDOAM-25 Citrate Stock Solution (10 mM in DMSO)

• Materials: KDOAM-25 citrate (solid), Anhydrous Dimethyl Sulfoxide (DMSO), Sterile microcentrifuge tubes.

• Procedure: a. Allow the KDOAM-25 citrate vial to equilibrate to room temperature before opening. b. Weigh the required amount of KDOAM-25 citrate in a sterile microcentrifuge tube. c. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration. d. Vortex the tube until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary. e. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles. f. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month) under a nitrogen atmosphere.[2]

Protocol for Assessing KDOAM-25 Stability (General Guideline)

This protocol provides a general framework for assessing the stability of KDOAM-25 under specific experimental conditions.

• Objective: To determine the stability of KDOAM-25 in a specific buffer or media over time at a defined temperature.

• Materials: KDOAM-25 citrate stock solution, experimental buffer/media, HPLC or LC-MS system.

• Procedure: a. Prepare a working solution of KDOAM-25 at the desired concentration in the experimental buffer or media. b. Immediately after preparation (T=0), take an aliquot and analyze it by a validated stability-indicating HPLC or LC-MS method to determine the initial concentration and purity. c. Store the remaining working solution under the desired experimental conditions (e.g., 37°C in a cell culture incubator). d. At predetermined time points (e.g., 2, 4, 8, 24 hours), take further aliquots and analyze them using the same analytical method. e. Compare the concentration and purity of KDOAM-25 at each time point to the initial T=0 sample to determine the extent of degradation. f. The appearance of new peaks in the chromatogram may indicate the formation of degradation products.

Visualizations

Caption: Troubleshooting workflow for inconsistent KDOAM-25 experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]

KDOAM-25 Technical Support Center: Citrate Salt vs. Free Base

Welcome to the technical support center for KDOAM-25. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of KDOAM-25, with a particular focus on the practical differences and handling of the citrate salt versus the free base form. Here you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principal difference between KDOAM-25 citrate salt and the free base form?

A: The primary difference lies in their stability and handling properties. The free base form of KDOAM-25 is known to be prone to instability.[1] The citrate salt form is chemically more stable, making it the recommended choice for most applications to ensure consistent and reproducible results.[1] Both forms are reported to retain the same biological activity.[1]

Q2: Which form of KDOAM-25 should I choose for my experiments?

A: For enhanced stability and ease of use, the KDOAM-25 citrate salt is highly recommended.[1] Its improved stability minimizes the risk of compound degradation during storage and handling, which could otherwise lead to variability in your experimental outcomes.

Q3: How should I reconstitute and store KDOAM-25 citrate salt?

A: For in vitro experiments, KDOAM-25 citrate salt can be dissolved in DMSO to prepare a stock solution. It is soluble in DMSO at a concentration of 200 mg/mL (400.39 mM), though this may require ultrasonication to fully dissolve.[2] Due to the hygroscopic nature of DMSO, it is crucial to use a fresh, unopened vial of DMSO.[2]

For storage:

• Solid form: Store at 4°C under a nitrogen atmosphere.[2]

• Stock solution (in DMSO): Aliquot and store at -80°C for up to 6 months, or at -20°C for up to 1 month.[2][3] It is advisable to store under nitrogen to maintain stability.[2][3] Avoid repeated freeze-thaw cycles.[3]

Q4: What is the mechanism of action of KDOAM-25?

A: KDOAM-25 is a potent and highly selective inhibitor of the KDM5 family of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1][2] These enzymes are responsible for removing methyl groups from trimethylated lysine 4 on histone H3 (H3K4me3), a mark associated with active gene transcription. By inhibiting KDM5, KDOAM-25 leads to an increase in global H3K4me3 levels, particularly at transcription start sites, which in turn affects gene expression and can impair cell proliferation.[1][2][4]

Q5: What are the expected cellular effects of KDOAM-25 treatment?

A: Treatment of cancer cells, such as multiple myeloma (MM1S) cells, with KDOAM-25 has been shown to increase global H3K4me3 levels.[1][5] This can lead to cell cycle arrest, typically in the G1 phase, and a reduction in cell viability and proliferation.[1][2][6] In uveal melanoma cells resistant to MEK inhibitors, KDOAM-25 has been found to overcome this resistance.[7]

Data Presentation

Physicochemical Properties and Handling

Property	KDOAM-25 Citrate Salt	KDOAM-25 Free Base
Chemical Stability	More stable form	Prone to instability[1]
Recommended Form	Yes [1]	No
Solubility in DMSO	200 mg/mL (400.39 mM)[2]	Data not readily available
Storage (Solid)	4°C under nitrogen[2]	Data not readily available
Storage (Solution)	-80°C for 6 months; -20°C for 1 month[2][3]	Data not readily available

Biological Activity

Target	IC50 (in vitro)	Cell Viability IC50 (MM1S cells)	Cellular EC50
KDM5A	71 nM[1][2][5]	\multirow{4}{}{~30 µM (after 5-7 days)[1][2][5]}	\multirow{4}{}{~50 µM[2][5]}
KDM5B	19 nM[1][2][5]
KDM5C	69 nM[1][2][5]
KDM5D	69 nM[1][2][5]

Experimental Protocols

Protocol 1: Western Blotting for H3K4me3 Levels

This protocol describes the detection of changes in global H3K4me3 levels in cultured cells following treatment with KDOAM-25.

Materials:

• KDOAM-25 citrate salt

• DMSO (anhydrous, high purity)

• Cell culture medium and supplements

• Cultured cells (e.g., MCF-7 or MM1S)

• Phosphate-buffered saline (PBS)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-H3K4me3 and anti-total Histone H3 (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of KDOAM-25 citrate salt in DMSO. Store aliquots at -80°C.

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to 50-60% confluency.

• Treatment: Dilute the KDOAM-25 stock solution in a fresh culture medium to the desired final concentrations (e.g., 0.1, 1, 10, 50 µM). Treat the cells for the desired duration (e.g., 24-72 hours). Include a DMSO-only vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples and prepare them for electrophoresis by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-H3K4me3 antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total Histone H3 antibody as a loading control.

Protocol 2: Cell Viability Assay (CCK8/MTT)

This protocol outlines a method to assess the effect of KDOAM-25 on cell viability.

Materials:

• KDOAM-25 citrate salt

• DMSO

• 96-well cell culture plates

• Cell line of interest (e.g., MM1S)

• Cell viability reagent (e.g., CCK8 or MTT)

• Plate reader

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of KDOAM-25 citrate salt in DMSO.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well).

• Treatment: After 24 hours, treat the cells with a serial dilution of KDOAM-25 (e.g., from 0.1 µM to 100 µM). Include a DMSO vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 3 to 7 days, as the effect of KDOAM-25 on viability may be delayed).[2][5]

• Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (e.g., 1-4 hours).

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the results and calculate the IC50 value.

Troubleshooting Guide

Issue 1: KDOAM-25 precipitates out of solution during my experiment.

• Possible Cause: The solubility limit may have been exceeded in your aqueous culture medium.

• Solution:

  • Ensure your final DMSO concentration in the culture medium is as low as possible (typically ≤ 0.5%) to avoid solvent toxicity while maintaining solubility.

  • When diluting the DMSO stock, add it to the medium with vigorous vortexing to ensure rapid and even dispersion.

  • If precipitation persists, consider preparing a fresh, lower-concentration stock solution.

Issue 2: I am not observing an increase in H3K4me3 levels after KDOAM-25 treatment.

• Possible Causes:

  • Compound Inactivity: The compound may have degraded.

  • Insufficient Concentration or Duration: The concentration of KDOAM-25 or the treatment duration may be insufficient for your cell line. The cellular EC50 is significantly higher than the biochemical IC50.[2][5]

  • Cell Line Resistance: Your cell line may have intrinsic resistance mechanisms.

• Solutions:

  • Verify Compound Integrity: Use a fresh aliquot of KDOAM-25 citrate salt from proper storage (-80°C).

  • Optimize Treatment Conditions: Perform a dose-response (e.g., 1-50 µM) and time-course (e.g., 24, 48, 72 hours) experiment to find the optimal conditions for your specific cell line.

  • Check Antibody Performance: Ensure your H3K4me3 antibody is validated and working correctly by including positive and negative controls.

Issue 3: High variability between replicate experiments.

• Possible Cause: Inconsistent handling of the compound, particularly if using the less stable free base form.

• Solution:

  • Switch to Citrate Salt: If you are using the free base, switch to the more stable KDOAM-25 citrate salt.

  • Standardize Compound Handling: Ensure consistent preparation of stock solutions and dilutions for every experiment. Use freshly prepared dilutions in the medium for each experiment.

  • Aliquot Stock Solutions: Avoid multiple freeze-thaw cycles of your main stock solution by preparing and storing single-use aliquots.

Visualizations

KDM5 signaling pathway and KDOAM-25 inhibition.

Troubleshooting workflow for KDOAM-25 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting KDOAM-25 precipitation in media

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with KDOAM-25.

Frequently Asked Questions (FAQs)

Q1: What is KDOAM-25 and what is its mechanism of action?

A1: KDOAM-25 is a potent and highly selective small molecule inhibitor of the KDM5 family of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1] Its mechanism of action involves the inhibition of the demethylation of histone H3 at lysine 4 (H3K4me3), a critical epigenetic mark. This inhibition leads to an increase in global H3K4me3 levels at transcription start sites, which can impair the proliferation of certain cancer cells, such as multiple myeloma MM1S cells.[1]

Q2: In which research areas is KDOAM-25 typically used?

A2: KDOAM-25 is primarily used in cancer research, with specific applications in studying multiple myeloma and uveal melanoma.[1][2] It is a valuable tool for investigating the role of epigenetic modifications, particularly H3K4 methylation, in cancer progression and drug resistance.[2]

Q3: What is the difference between KDOAM-25 and KDOAM-25 citrate?

A3: The free form of KDOAM-25 can be prone to instability. KDOAM-25 citrate is a more stable salt form of the compound that retains the same biological activity.[1] For improved reproducibility and to minimize precipitation issues, using the citrate salt is advisable.

Q4: What are the typical concentrations of KDOAM-25 used in cell-based assays?

A4: The effective concentration of KDOAM-25 can vary depending on the cell line and assay. In biochemical assays, it shows IC50 values in the nanomolar range.[1] However, in cellular assays, higher concentrations are typically required. For example, KDOAM-25 has been shown to reduce the viability of MM1S multiple myeloma cells with an IC50 of approximately 30 µM after 5-7 days of treatment.[1] In other studies, concentrations around 5 µM have been used to inhibit viability and colony formation in MEK-inhibitor resistant uveal melanoma cell lines.[2]

Troubleshooting Guide: KDOAM-25 Precipitation in Media

Precipitation of KDOAM-25 in cell culture media is a common issue that can significantly impact experimental results. This guide provides a systematic approach to troubleshooting and preventing this problem.

Problem: I observe a precipitate in my cell culture medium after adding KDOAM-25.

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for troubleshooting KDOAM-25 precipitation.

Step-by-Step Troubleshooting

Step 1: Verify the Compound and Stock Solution

• Question: Are you using the free form or the citrate salt of KDOAM-25?

  • Recommendation: The free form of KDOAM-25 is known to be less stable.[1] If you are experiencing persistent precipitation, consider switching to the more stable KDOAM-25 citrate salt.

• Question: How was your stock solution prepared and stored?

  • Recommendation: Prepare a high-concentration stock solution in 100% DMSO. Store stock solutions in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Step 2: Review Your Dilution Protocol

• Question: What is the final concentration of DMSO in your cell culture medium?

  • Recommendation: The final concentration of DMSO in the culture medium should generally be kept below 0.5% to avoid cytotoxicity, with many cell lines tolerating up to 1%. However, for hydrophobic compounds like KDOAM-25, a lower final DMSO concentration can lead to precipitation. Ensure your stock concentration is high enough to keep the final DMSO percentage within a safe and soluble range.

• Question: How are you diluting the stock solution into the media?

  • Recommendation: Avoid adding a small volume of highly concentrated DMSO stock directly into a large volume of aqueous media. This rapid change in solvent polarity can cause the compound to crash out of solution. Instead, perform serial dilutions or add the stock solution to a smaller volume of media first, mixing gently, before adding it to the final culture volume.

Step 3: Examine the Media and Culture Conditions

• Question: What type of cell culture medium are you using?

  • Recommendation: The composition of the cell culture medium can influence compound solubility. High concentrations of salts, particularly calcium and phosphate, can sometimes contribute to precipitation. While KDOAM-25 has been used in RPMI-1640 for MM1S cells, if you are using a different medium and encountering issues, consider preparing a small test batch of KDOAM-25 in a simpler buffered saline solution (like PBS) to see if the media components are a contributing factor.

• Question: Have you observed any changes in the temperature or pH of your media?

  • Recommendation: Temperature shifts can cause components to precipitate from the media. Ensure your media is warmed to 37°C before adding KDOAM-25. Also, verify that the pH of your medium is stable and within the optimal range for your cells.

Experimental Protocols

Preparation of KDOAM-25 Stock and Working Solutions

This protocol is a general guideline based on best practices for handling hydrophobic compounds.

Materials:

• KDOAM-25 or KDOAM-25 citrate powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes

• Sterile, pre-warmed cell culture medium

Stock Solution Preparation (e.g., 10 mM):

• Calculate the amount of KDOAM-25 powder needed to prepare a 10 mM stock solution in DMSO.

• Aseptically add the appropriate volume of DMSO to the vial of KDOAM-25 powder.

• Vortex briefly to dissolve the compound completely. If necessary, gentle warming (to no more than 37°C) or sonication may aid in dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Working Solution Preparation:

• Thaw an aliquot of the KDOAM-25 stock solution at room temperature.

• Perform serial dilutions of the stock solution in sterile, pre-warmed cell culture medium to achieve the desired final concentration.

• When adding the KDOAM-25 solution to the final cell culture volume, add it dropwise while gently swirling the plate or flask to ensure rapid and even distribution.

Cell Viability Assay using CCK8

This protocol is adapted for assessing the effect of KDOAM-25 on the viability of adherent or suspension cells.

Materials:

• Cells of interest (e.g., MM1S, 92.1-R)

• 96-well cell culture plates

• Complete cell culture medium

• KDOAM-25 working solutions

• Cell Counting Kit-8 (CCK8)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density.

• Incubate the cells overnight to allow for attachment (for adherent cells) or recovery.

• Treat the cells with a range of concentrations of KDOAM-25 (e.g., 0-50 µM). Include a DMSO-only control at the highest final DMSO concentration used.

• Incubate the plate for the desired treatment duration (e.g., 72 hours to 7 days).

• Add 10 µL of CCK8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the DMSO-treated control cells.

Data Presentation

Table 1: Inhibitory Concentrations of KDOAM-25

Assay Type	Cell Line	IC50 Value	Treatment Duration	Reference
Biochemical Assay	KDM5A	71 nM	N/A	[1]
Biochemical Assay	KDM5B	19 nM	N/A	[1]
Biochemical Assay	KDM5C	69 nM	N/A	[1]
Biochemical Assay	KDM5D	69 nM	N/A	[1]
Cell Viability	MM1S	~30 µM	5-7 days	[1]
Cell Viability	92.1-R	< 5 µM	72 hours	[2]

Signaling Pathway and Experimental Workflow Diagrams

KDM5B Signaling Pathway

KDM5B, a primary target of KDOAM-25, plays a crucial role in epigenetic regulation and has been shown to influence key cancer-related signaling pathways.

Caption: KDM5B's role in gene repression and PI3K/AKT pathway activation.

Experimental Workflow: ChIP-seq with KDOAM-25 Treatment

This workflow outlines the key steps for investigating changes in H3K4me3 marks following KDOAM-25 treatment using Chromatin Immunoprecipitation followed by sequencing (ChIP-seq).

Caption: A typical workflow for a ChIP-seq experiment using KDOAM-25.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing KDOAM-25 working concentration for cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the working concentration of KDOAM-25 in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is KDOAM-25 and what is its mechanism of action?

KDOAM-25 is a potent and highly selective inhibitor of the KDM5 family of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1][2] Its primary mechanism of action is to prevent the demethylation of histone H3 at lysine 4 (H3K4me3), leading to an increase in global H3K4 methylation, particularly at transcriptional start sites.[1][2] This epigenetic modification can alter gene expression and subsequently impact cellular processes such as proliferation and cell cycle progression.[1][3]

Q2: What is a typical starting concentration for KDOAM-25 in cell-based assays?

A typical starting concentration for KDOAM-25 can range from low micromolar (e.g., 1-5 µM) to higher concentrations (e.g., 50 µM), depending on the cell type and the duration of the experiment. For instance, in uveal melanoma cell lines, a concentration of 5 µM has been shown to be effective.[4][5] In MCF-7 breast cancer cells, a modest increase in H3K4 trimethylation was observed at concentrations between 0.03-1 µM.[6] For MM1S multiple myeloma cells, an IC50 of approximately 30 µM was reported for reducing cell viability after 5-7 days of treatment.[3] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint.

Q3: How long should I incubate my cells with KDOAM-25?

The incubation time for KDOAM-25 can vary significantly depending on the desired outcome and the cell line being used. Short-term incubations (e.g., 24 hours) may be sufficient to observe changes in histone methylation levels.[6] However, longer incubation periods (e.g., 5-7 days) may be necessary to observe effects on cell viability or proliferation.[3]

Q4: Is KDOAM-25 cytotoxic?

KDOAM-25 can exhibit cytotoxic effects, particularly at higher concentrations and after prolonged exposure.[3] It is essential to assess the cytotoxicity of KDOAM-25 in your specific cell line using assays such as MTT or CCK8. A study on uveal melanoma cells indicated that KDOAM-25 can promote cell death in MEK-inhibitor resistant cells.[4][5] In MM1S multiple myeloma cells, KDOAM-25 treatment led to a G1 cell-cycle arrest rather than a significant increase in apoptosis.[1][3]

Q5: What are the known signaling pathways affected by KDOAM-25?

KDOAM-25 primarily acts by inhibiting KDM5 histone demethylases. This leads to an increase in H3K4me3 levels, which can modulate the expression of various genes. One of the key targets is KDM5B.[4] In the context of uveal melanoma, KDOAM-25 has been shown to overcome resistance to MEK inhibitors by targeting KDM5B.[4][5] The KDM5B-regulated pathways can include the PTEN/PI3K/Akt signaling cascade.[4]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect on cells	Suboptimal concentration: The concentration of KDOAM-25 may be too low for your specific cell line.	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 µM to 50 µM).
Insufficient incubation time: The duration of treatment may not be long enough to induce a measurable response.	Increase the incubation time, monitoring for effects at different time points (e.g., 24h, 48h, 72h, and longer for viability assays).
Cell line resistance: The cell line may be inherently resistant to KDOAM-25.	Consider using a positive control cell line known to be sensitive to KDM5 inhibition (e.g., MM1S).
High cytotoxicity observed	Concentration is too high: The working concentration of KDOAM-25 may be toxic to the cells.	Reduce the concentration of KDOAM-25. Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the IC50 value for your cell line.
Prolonged exposure: Extended incubation times can lead to increased cell death.	Shorten the incubation period or use a lower, non-toxic concentration for long-term studies.
Inconsistent results	Compound instability: The free form of KDOAM-25 can be prone to instability.	Consider using the more stable citrate salt form of KDOAM-25, which retains the same biological activity.[2]
Variability in cell culture: Differences in cell passage number, confluency, or media composition can affect results.	Standardize your cell culture and experimental procedures. Use cells within a consistent passage number range.
Difficulty interpreting changes in H3K4me3 levels	Subtle changes: The increase in global H3K4me3 levels may be modest.	Use sensitive detection methods such as Western blotting or immunofluorescence with validated antibodies. Quantify the changes using densitometry or fluorescence intensity measurements.[6]
Antibody issues: The primary antibody for H3K4me3 may not be specific or sensitive enough.	Validate your antibody using positive and negative controls.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of KDOAM-25

Target	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69
Data sourced from MedchemExpress.[1][2]

Table 2: Cellular Activity of KDOAM-25 in Different Cell Lines

Cell Line	Assay	Concentration	Observed Effect	Reference
MM1S (Multiple Myeloma)	Cell Viability	~30 µM (IC50)	Reduced cell viability after 5-7 days	[3]
MM1S (Multiple Myeloma)	Cell Cycle Analysis	50 µM	G1 cell-cycle arrest	[1]
MCF-7 (Breast Cancer)	Western Blot	0.03 - 1 µM	Modest increase in H3K4me3 levels	[6]
92.1-R (Uveal Melanoma)	Cell Viability	5 µM	Inhibition of cell viability	[4]
OMM1-R (Uveal Melanoma)	Apoptosis Assay	5 µM	Promotion of cell death	[4]

Experimental Protocols

Protocol 1: Determination of Optimal KDOAM-25 Working Concentration using a Cell Viability Assay (e.g., CCK8)

• Cell Seeding: Seed cells in a 96-well plate at a density determined to be in the exponential growth phase for the duration of the experiment.

• Compound Preparation: Prepare a stock solution of KDOAM-25 in DMSO. Further dilute the stock solution in cell culture medium to create a series of working concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µM). Include a DMSO-only vehicle control.

• Treatment: After allowing the cells to adhere overnight, replace the medium with the prepared KDOAM-25 dilutions.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Viability Assessment: Add the CCK8 reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Analysis of H3K4me3 Levels by Western Blot

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of KDOAM-25 (and a vehicle control) for a specified duration (e.g., 24 hours).

• Histone Extraction: Harvest the cells and perform histone extraction using a commercial kit or a standard acid extraction protocol.

• Protein Quantification: Determine the protein concentration of the histone extracts using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of histone extracts on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for H3K4me3 overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • As a loading control, probe a separate membrane or strip and re-probe the same membrane with an antibody against total Histone H3.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Perform densitometric analysis of the H3K4me3 bands and normalize to the total Histone H3 loading control.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

KDOAM-25 Technical Support Center: Troubleshooting Potential Off-Target Effects

Welcome to the technical support center for KDOAM-25. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential off-target effects of KDOAM-25 and to offer troubleshooting advice for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the known selectivity profile of KDOAM-25?

A1: KDOAM-25 is a potent and highly selective inhibitor of the KDM5 family of histone lysine demethylases.[1][2][3] It demonstrates biochemical half-maximal inhibitory concentration (IC50) values in the nanomolar range for KDM5A, KDM5B, KDM5C, and KDM5D.[1][3][4] Extensive screening has shown high selectivity towards other 2-oxoglutarate (2-OG) oxygenase sub-families.[2][4][5]

Q2: Has KDOAM-25 been tested against broader panels of kinases, receptors, or enzymes?

A2: Yes, KDOAM-25 has been evaluated on a panel of 55 receptors and enzymes and showed no significant off-target activity.[2][4][5] This suggests a very specific mode of action at typical working concentrations.

Q3: Are there any known off-target interactions, even at higher concentrations?

A3: While highly selective, a weak inhibitory effect on KDM2A, another histone demethylase, has been observed with an IC50 of 4.4 μM.[2] This is significantly higher than its potency against the KDM5 family. Therefore, at elevated concentrations, there is a potential for off-target effects on KDM2A.

Q4: My experimental results are unexpected. Could off-target effects of KDOAM-25 be the cause?

A4: While KDOAM-25 is highly selective, unexpected results could arise from several factors. First, confirm that the concentration of KDOAM-25 being used is appropriate for selective KDM5 inhibition and not in the range where it might affect KDM2A.[2] Cellular context, expression levels of KDM5 enzymes, and potential unforeseen biological crosstalk could also contribute to unexpected phenotypes. We recommend performing thorough dose-response experiments and including appropriate controls.

Q5: What are the on-target effects of KDOAM-25 that I should expect to observe?

A5: The primary on-target effect of KDOAM-25 is the inhibition of KDM5 enzymes, leading to an increase in global H3K4 trimethylation (H3K4me3) at transcriptional start sites.[1][2][3] In cellular models such as the MM1S multiple myeloma cell line, this has been shown to impair proliferation and induce a G1 cell-cycle arrest.[1][2]

Data Summary

Table 1: Inhibitory Activity of KDOAM-25 against KDM5 Family Enzymes

Target	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69

Data sourced from MedchemExpress and supporting literature.[1][3]

Table 2: Selectivity Profile of KDOAM-25 against other Demethylases

Target	IC50 (µM)	Notes
KDM2A	4.4	Weak inhibition observed.
Other JmjC family members	No cellular activity observed	Tested in cellular assays.[1]

Experimental Protocols

Protocol 1: In Vitro Histone Demethylase Assay (General)

This protocol outlines a general method for assessing the inhibitory activity of KDOAM-25 against KDM5 enzymes.

• Enzyme and Substrate Preparation: Recombinant human KDM5 enzyme and biotinylated histone H3K4me3 peptide substrate are diluted in assay buffer.

• Compound Preparation: KDOAM-25 is serially diluted to the desired concentrations.

• Reaction Initiation: The reaction is initiated by adding the enzyme to a mixture of the substrate, alpha-ketoglutarate, ascorbic acid, and ammonium iron(II) sulfate in the presence of varying concentrations of KDOAM-25.

• Incubation: The reaction is incubated at room temperature.

• Detection: The reaction is stopped, and the demethylated product is detected using a specific antibody and a suitable detection system (e.g., AlphaLISA, TR-FRET).

• Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Protocol 2: Cellular H3K4me3 Quantification by Western Blot

This protocol describes how to measure changes in cellular H3K4me3 levels following treatment with KDOAM-25.

• Cell Culture and Treatment: Plate cells at a suitable density and treat with a dose-range of KDOAM-25 or vehicle control for the desired duration.

• Histone Extraction: Harvest cells and perform histone extraction using an acid extraction method.

• Protein Quantification: Determine the protein concentration of the histone extracts.

• Western Blotting: Separate equal amounts of histone extracts by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with a primary antibody specific for H3K4me3 and a loading control antibody (e.g., total Histone H3). Subsequently, incubate with a corresponding secondary antibody.

• Detection and Analysis: Visualize the protein bands using an appropriate detection reagent and quantify the band intensities. Normalize the H3K4me3 signal to the loading control.

Visualizations

Caption: On-target signaling pathway of KDOAM-25.

Caption: Troubleshooting workflow for unexpected results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

KDOAM-25 Technical Support Center: Troubleshooting High-Concentration Effects in Assays

Welcome to the KDOAM-25 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of KDOAM-25, a potent and selective inhibitor of the KDM5 family of histone lysine demethylases. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, with a particular focus on the effects observed at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for KDOAM-25?

A1: KDOAM-25 is a potent and selective inhibitor of the KDM5 family of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1][2] By inhibiting these enzymes, KDOAM-25 prevents the demethylation of histone H3 at lysine 4 (H3K4), leading to an increase in the levels of trimethylated H3K4 (H3K4me3) at the transcriptional start sites of target genes.[1] This epigenetic modification is generally associated with active gene transcription.[3]

Q2: What are the typical in vitro IC50 values for KDOAM-25 against KDM5 enzymes?

A2: The half-maximal inhibitory concentration (IC50) values for KDOAM-25 against the catalytic domains of the KDM5 family members are in the nanomolar range, indicating high potency.[1]

Q3: What is the recommended concentration range for KDOAM-25 in cell-based assays?

A3: The optimal concentration of KDOAM-25 can vary depending on the cell line and the specific assay. However, studies have shown that a modest but significant increase in H3K4 trimethylation is observed in MCF-7 cells at concentrations between 0.03-1 μM.[4] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: I am observing a decrease in the intended effect (e.g., H3K4me3 levels) at higher concentrations of KDOAM-25. Is this expected?

A4: Yes, this paradoxical or "bell-shaped" dose-response curve has been observed with KDOAM-25. In MCF-7 cells, the increase in H3K4 trimethylation is lost at concentrations higher than 1 μM.[4] This phenomenon is a critical consideration for experimental design and data interpretation.

Q5: What are the potential cellular effects of KDOAM-25 treatment?

A5: KDOAM-25 has been shown to impair cell proliferation in multiple myeloma (MM1S) cells with an IC50 of approximately 30 μM after 5-7 days of treatment.[1][5] It can also induce a G1 cell-cycle arrest in these cells.[1][5]

Troubleshooting Guide

This guide addresses specific issues that may arise when using KDOAM-25 in your experiments, with a focus on high-concentration effects.

Problem 1: Decreased or Lost Efficacy at High Concentrations

Symptoms:

• A bell-shaped dose-response curve is observed, where the biological effect (e.g., increase in H3K4me3, inhibition of cell proliferation) diminishes at higher concentrations of KDOAM-25.

• Results are inconsistent at concentrations above the optimal range.

Potential Causes and Solutions:

Potential Cause	Suggested Solution
Off-target effects	At high concentrations, small molecule inhibitors can engage with unintended targets, leading to complex and unpredictable biological responses that may counteract the on-target effect. It is advisable to perform a thorough literature search for known off-target effects of KDM5 inhibitors and consider using a structurally different KDM5 inhibitor as a control.[6]
Cellular Feedback Mechanisms	Cells may activate compensatory signaling pathways in response to sustained high levels of H3K4me3, which could lead to a dampening of the initial response. Consider performing a time-course experiment to observe the dynamics of H3K4me3 levels and downstream gene expression.
Compound Aggregation	At higher concentrations, some small molecules can form colloidal aggregates, which can lead to a decrease in the effective monomeric concentration available to interact with the target enzyme.[7] Consider testing the solubility of KDOAM-25 in your assay medium at the concentrations used.
Cytotoxicity	High concentrations of any compound can induce cellular stress and toxicity, which can confound the interpretation of assay results. Always include a cytotoxicity assay (e.g., LDH release) in parallel with your functional assays to distinguish between specific inhibitory effects and general toxicity.

Data Presentation

Table 1: In Vitro Inhibitory Activity of KDOAM-25

Target	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69
Data compiled from MedchemExpress.[1]

Table 2: Cellular Activity of KDOAM-25 in MM.1S Cells

Assay	Endpoint	Concentration	Incubation Time	Result
Cell Viability	IC50	~30 µM	5-7 days	Impaired Proliferation
Cell Cycle Analysis	G1 Arrest	50 µM	Not Specified	Increased proportion of cells in G1
H3K4me3 Levels	Fold Increase	50 µM	Not Specified	~2-fold increase
Data compiled from MedchemExpress and related publications.[1][5]

Table 3: Concentration-Dependent Effects of KDOAM-25 on H3K4me3 in MCF-7 Cells

Concentration Range	Observed Effect on H3K4me3
0.03 - 1 µM	Modest (~1.5-fold) but significant increase
> 1 µM	Loss of increased H3K4me3 effect
Data compiled from a study on KDM5 inhibitors.[4]

Experimental Protocols

Western Blot for H3K4me3 Levels

Objective: To determine the effect of KDOAM-25 on global H3K4me3 levels in a selected cell line (e.g., MCF-7).

Methodology:

• Cell Culture and Treatment:

  • Seed MCF-7 cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a range of KDOAM-25 concentrations (e.g., 0, 0.01, 0.1, 1, 10, 50 µM) for 24 hours.[4]

• Histone Extraction:

  • Harvest the cells and perform histone extraction using an acid extraction protocol or a commercial kit.

• Protein Quantification:

  • Quantify the protein concentration of the histone extracts using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of histone extracts onto a 15% SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against H3K4me3 (e.g., Abcam, Cell Signaling Technology) overnight at 4°C.

  • Incubate with a primary antibody against a loading control (e.g., total Histone H3) for normalization.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the H3K4me3 signal to the total Histone H3 signal.

Cell Viability Assay (MTS/MTT)

Objective: To assess the effect of KDOAM-25 on the viability and proliferation of a selected cell line (e.g., MM.1S).

Methodology:

• Cell Seeding:

  • Seed MM.1S cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Compound Treatment:

  • Add serial dilutions of KDOAM-25 to the wells. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the plate for the desired period (e.g., 3, 5, and 7 days).[1][5]

• MTS/MTT Assay:

  • Add MTS or MTT reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • If using MTT, add a solubilizing agent.

• Data Acquisition:

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Mandatory Visualizations

Signaling Pathway

Caption: KDOAM-25 inhibits KDM5B, increasing H3K4me3 and altering gene expression, which can impact the PI3K/AKT pathway and cell proliferation.

Experimental Workflow

Caption: Troubleshooting workflow for addressing high-concentration effects of KDOAM-25.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are KDM5 inhibitors and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Colloidal Drug Formulations Can Explain “Bell-Shaped” Concentration–Response Curves - PMC [pmc.ncbi.nlm.nih.gov]

Unexpected results with KDOAM-25 treatment

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using KDOAM-25, a potent and selective inhibitor of the KDM5 family of histone lysine demethylases.[1][2] This guide will help you address unexpected results and optimize your experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for KDOAM-25?

A1: KDOAM-25 is a potent and highly selective inhibitor of the KDM5 subfamily of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1][2] It functions by competitively inhibiting the binding of the 2-oxoglutarate (2-OG) cofactor to the enzyme's active site. This inhibition leads to an increase in the global levels of histone H3 lysine 4 trimethylation (H3K4me3), particularly at transcription start sites, which in turn affects gene expression and can impair cell proliferation in certain cancer cell lines like multiple myeloma MM1S cells.[1][3][4]

Q2: What are the recommended storage and handling conditions for KDOAM-25?

A2: For optimal stability, KDOAM-25 should be stored as a solid at -20°C. The free form of the compound can be prone to instability, and for enhanced stability, the citrate salt form (KDOAM-25 citrate) is recommended, which maintains the same biological activity.[1] Once dissolved, it is advisable to aliquot the solution and store it at -80°C to minimize freeze-thaw cycles.

Q3: What is the recommended solvent for reconstituting KDOAM-25?

A3: KDOAM-25 is soluble in dimethyl sulfoxide (DMSO). For in vivo studies, specific formulations are required to ensure solubility and bioavailability. One such protocol involves dissolving the compound in a mixture of DMSO, PEG300, Tween-80, and saline.[2]

Troubleshooting Guide: Unexpected Results

Issue 1: Lower Than Expected Potency in Cell-Based Assays

Q: My IC50 value for KDOAM-25 is significantly higher than the reported biochemical IC50 values. What could be the cause?

A: It is important to distinguish between biochemical and cellular IC50 values. The biochemical IC50 for KDOAM-25 against KDM5 enzymes is in the nanomolar range (e.g., 19 nM for KDM5B).[1][2] However, the half-maximal effective concentration (EC50) in cellular assays is reported to be in the micromolar range (~30-50 μM).[3][4] This discrepancy can be attributed to factors such as cell membrane permeability, efflux pumps, and the high intracellular concentration of the natural substrate.

Troubleshooting Steps:

• Verify Concentration Range: Ensure your dose-response experiments cover a broad enough concentration range to capture the cellular EC50, which is significantly higher than the biochemical IC50.

• Increase Incubation Time: The anti-proliferative effects of KDOAM-25 may require a longer treatment duration. For instance, in MM1S multiple myeloma cells, a reduction in viability was observed after a delay of 5-7 days.[3]

• Cell Line Sensitivity: Not all cell lines are equally sensitive to KDOAM-25. The compound's effect on cell viability can vary between different cancer cell types.[3]

• Compound Stability: As the free form of KDOAM-25 can be unstable, consider using the more stable citrate salt form to ensure consistent activity.[1]

Table 1: Comparison of KDOAM-25 IC50/EC50 Values

Assay Type	Target	Reported IC50/EC50	Reference
Biochemical Assay	KDM5A	71 nM	[1]
Biochemical Assay	KDM5B	19 nM	[1]
Biochemical Assay	KDM5C	69 nM	[1]
Biochemical Assay	KDM5D	69 nM	[1]
Cell Viability Assay	MM1S Cells	~30 µM	[3]
Cellular Assay	Human Cells	~50 µM	[4]

Experimental Workflow for Assessing Cell Viability

Workflow for determining the IC50 of KDOAM-25 in a cell-based assay.

Issue 2: Unexpected Off-Target Effects

Q: I'm observing cellular effects at concentrations that seem inconsistent with KDM5 inhibition. Could there be off-target activity?

A: KDOAM-25 has been shown to be highly selective for the KDM5 subfamily over other 2-OG oxygenases and a panel of 55 other receptors and enzymes.[3][4] However, at higher concentrations, the potential for off-target effects increases.

Troubleshooting Steps:

• Titrate Concentration: Carefully titrate the concentration of KDOAM-25 to find the optimal window for KDM5 inhibition without inducing non-specific effects.

• Use a Negative Control: A structurally related but inactive compound, KDOAM-32, can be used as a negative control to differentiate between specific KDM5 inhibition and off-target effects.[5]

• Confirm Target Engagement: Perform experiments to confirm that KDOAM-25 is engaging with KDM5 in your cellular system. This can be done by measuring the levels of H3K4me3, which should increase upon KDM5 inhibition.[3]

• Consider Alternative Explanations: The observed phenotype may be a downstream consequence of KDM5 inhibition rather than a direct off-target effect.

Signaling Pathway Illustrating KDOAM-25's Primary Target and Potential for Off-Target Effects

KDOAM-25's primary mechanism and potential for off-target effects.

Issue 3: Paradoxical Increase in H3K4me3 at High Concentrations

Q: I observe an increase in H3K4me3 at lower concentrations of KDOAM-25, but this effect is lost at higher concentrations. Why is this happening?

A: This phenomenon has been observed in MCF-7 breast cancer cells, where KDOAM-25 led to a modest increase in H3K4me3 at concentrations between 0.03-1 μM, but the effect was diminished at higher concentrations.[6][7] The precise mechanism for this is not fully elucidated but could involve complex regulatory feedback loops or solubility issues at higher concentrations.

Troubleshooting Steps:

• Perform a Detailed Dose-Response: Use a fine-grained concentration gradient to identify the optimal concentration for increasing H3K4me3 levels in your specific cell line.

• Check for Compound Precipitation: At higher concentrations, KDOAM-25 may precipitate out of the cell culture medium, reducing its effective concentration. Visually inspect your culture wells for any signs of precipitation.

• Investigate Downstream Effects: Even if the global H3K4me3 levels do not continue to increase, assess the impact on downstream markers of KDM5 inhibition, such as changes in the expression of target genes or effects on cell cycle progression. KDOAM-25 has been shown to induce a G1 cell-cycle arrest in MM1S cells.[3]

Issue 4: Overcoming Resistance to Other Drugs

Q: Can KDOAM-25 be used to overcome resistance to other therapies?

A: Recent studies have shown that KDOAM-25 can overcome resistance to MEK inhibitors in uveal melanoma.[8][9] In MEK-inhibitor resistant cell lines, KDOAM-25 was found to inhibit cell viability and promote cell death.[8][9] This suggests a potential role for KDOAM-25 in combination therapies for certain types of cancer.

Experimental Protocol: Western Blot for H3K4me3

• Cell Lysis: Treat cells with the desired concentrations of KDOAM-25 for 24 hours. Harvest the cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against H3K4me3 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Re-probe the membrane with an antibody against a loading control (e.g., total Histone H3 or β-actin) to normalize the H3K4me3 signal.

Table 2: Solubility of KDOAM-25 Citrate

Solvent	Maximum Solubility (Clear Solution)
DMSO	≥ 5 mg/mL
In vivo formulation (DMSO, PEG300, Tween-80, Saline)	≥ 5 mg/mL

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

KDOAM-25 batch-to-batch variability issues

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with KDOAM-25. The information provided addresses potential batch-to-batch variability to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is KDOAM-25 and what is its mechanism of action?

A1: KDOAM-25 is a potent and highly selective inhibitor of the KDM5 family of histone lysine demethylases (KDM5A, KDM5B, KDM5C, and KDM5D).[1][2] These enzymes are responsible for removing trimethylation and dimethylation from lysine 4 on histone H3 (H3K4me3/2), epigenetic marks associated with active gene transcription. By inhibiting KDM5 enzymes, KDOAM-25 leads to an increase in global H3K4me3 levels at transcription start sites, which can impair the proliferation of certain cancer cells, such as multiple myeloma MM1S cells.[1][2]

Q2: What are the different forms of KDOAM-25 available?

A2: KDOAM-25 is available as a free base and as a citrate salt. The free base form has been reported to be prone to instability.[1] Therefore, for improved stability and handling, the use of KDOAM-25 citrate salt is recommended.[1]

Q3: What are the typical in vitro IC50 values for KDOAM-25?

A3: The inhibitory potency of KDOAM-25 against the KDM5 family members has been determined in biochemical assays. The IC50 values can vary slightly between studies and experimental conditions. Below is a summary of reported IC50 values.

KDM5 Isoform	IC50 (nM)
KDM5A	71
KDM5B	19
KDM5C	69
KDM5D	69
Data sourced from MedchemExpress.[1]

Q4: How should I store and handle KDOAM-25 to ensure its stability?

A4: Proper storage and handling are crucial to maintain the integrity of KDOAM-25. It is recommended to store the solid compound at -20°C. For preparing stock solutions, use anhydrous DMSO and store them in small aliquots at -80°C to minimize freeze-thaw cycles. Protect the compound and its solutions from light and moisture. Given the instability of the free base, using the citrate salt is advisable for long-term studies.

Troubleshooting Guide: Batch-to-Batch Variability

Q5: My experimental results with a new batch of KDOAM-25 are different from previous experiments. What could be the cause?

A5: Inconsistent results between different batches of KDOAM-25 can stem from several factors, primarily related to the compound's purity and stability. The most common causes include:

• Degradation of the Compound: The free base form of KDOAM-25 is known to be unstable.[1] Improper storage or handling can lead to degradation, reducing its effective concentration and potency.

• Presence of Impurities: The synthesis of KDOAM-25 involves chemical reactions, such as amide coupling, which can result in byproducts and unreacted starting materials if not purified properly. These impurities may have off-target effects or interfere with the activity of KDOAM-25.

• Variation in Potency (IC50): The actual potency of a given batch may differ slightly from the reported values due to minor variations in purity or the presence of less active isomers.

To troubleshoot this issue, a systematic approach is recommended, as outlined in the workflow diagram below.

Figure 1. A decision tree for troubleshooting inconsistent experimental results with KDOAM-25.

Q6: What are the potential impurities in a batch of KDOAM-25?

A6: KDOAM-25 is synthesized through a process that includes an amide coupling step. Common impurities can arise from:

• Unreacted Starting Materials: Incomplete reaction can leave residual starting materials in the final product.

• Byproducts of Coupling Reagents: Reagents like HATU or HOBt, used to facilitate amide bond formation, can generate byproducts such as tetramethylurea and others that may be difficult to remove completely.[3]

• Side Reactions: The starting materials or the product itself may undergo side reactions under the reaction conditions, leading to the formation of structurally related impurities.

The presence of these impurities can be assessed by analytical techniques such as HPLC-MS.

Experimental Protocols

Protocol 1: Quality Control of KDOAM-25 by HPLC-MS

This protocol provides a general method to assess the purity of a KDOAM-25 batch.

Materials:

• KDOAM-25 sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (FA)

• HPLC system with a C18 column

• Mass spectrometer (MS)

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of KDOAM-25 in DMSO.

  • Dilute the stock solution to 10 µg/mL in a 50:50 mixture of ACN and water.

• HPLC Conditions (example):

  • Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: Water with 0.1% FA.

  • Mobile Phase B: ACN with 0.1% FA.

  • Gradient: 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm and MS.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Range: m/z 100-1000.

  • The expected m/z for KDOAM-25 [M+H]⁺ is approximately 308.4.

• Data Analysis:

  • Integrate the peak area of the UV chromatogram to determine the purity of KDOAM-25.

  • Analyze the mass spectrum of the main peak to confirm the identity of KDOAM-25.

  • Examine the mass spectra of any minor peaks to identify potential impurities.

Signaling Pathway and Potential Interference

KDOAM-25 exerts its effect by inhibiting the demethylase activity of KDM5 enzymes, leading to an increase in H3K4me3 levels. This, in turn, affects gene expression and cellular processes like proliferation and cell cycle.

Figure 2. The inhibitory action of KDOAM-25 on the KDM5 pathway and potential interference from impurities.

By following the guidance in this technical support center, researchers can better control for the batch-to-batch variability of KDOAM-25 and ensure the generation of high-quality, reproducible data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to KDM5 Demethylase Inhibitors: KDOAM-25 versus KDM5-C70

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent inhibitors of the KDM5 family of histone lysine demethylases: KDOAM-25 and KDM5-C70. The information presented herein is compiled from publicly available experimental data to assist researchers in selecting the appropriate tool compound for their studies in areas such as oncology, epigenetics, and developmental biology.

Introduction to KDM5 Inhibition

The KDM5 family of enzymes (KDM5A, KDM5B, KDM5C, and KDM5D) are 2-oxoglutarate (2-OG) and Fe(II)-dependent oxygenases that play a crucial role in epigenetic regulation by removing methyl groups from histone H3 lysine 4 (H3K4), particularly the di- and tri-methylated states (H3K4me2/3)[1]. These histone marks are generally associated with active gene transcription. Dysregulation of KDM5 activity has been implicated in various cancers, making them attractive therapeutic targets[2]. KDOAM-25 and KDM5-C70 are two widely used small molecule inhibitors to probe KDM5 function.

Chemical Structures and Formulations

KDOAM-25 is a potent and highly selective inhibitor of the KDM5 family with a carboxamide moiety.[3][4] In contrast, KDM5-C70 is the ethyl ester prodrug of KDM5-C49 (also known as KDOAM-20), designed to enhance cell permeability.[1][5][6] Once inside the cell, KDM5-C70 is hydrolyzed by cellular esterases to its active acid form, KDM5-C49. It is important to note that KDOAM-25 is an amide analog of KDM5-C70.[1]

Efficacy: A Quantitative Comparison

The following tables summarize the in vitro biochemical potency and cellular efficacy of KDOAM-25 and KDM5-C70 against the KDM5 isoforms. It is critical to note that the data for each compound are derived from different studies and experimental conditions, which may affect direct comparability.

Table 1: Biochemical Inhibitory Potency (IC50)

Compound	KDM5A (nM)	KDM5B (nM)	KDM5C (nM)	KDM5D (nM)	Source
KDOAM-25	71	19	69	69	[7][8]
KDM5-C70 *	300	300	580	Not Reported	Vendor Datasheet

Note: The IC50 values for KDM5-C70 are for the active metabolite, KDM5-C49, after in-cell hydrolysis.

Table 2: Cellular Efficacy

Compound	Cell Line	Assay	Cellular IC50 / Effective Concentration	Effect	Source
KDOAM-25	MM1S (Multiple Myeloma)	Cell Viability	~30 µM	Reduced cell viability after 5-7 days	[4][7]
HeLa (Cervical Cancer)	H3K4me3 Demethylation	~50 µM (EC50)	Increased H3K4me3 levels	[4]
OMM1-R (Uveal Melanoma)	Cell Viability	Not specified (robust inhibition)	Inhibited viability and colony formation	[9]
KDM5-C70	MM.1S (Multiple Myeloma)	Cell Viability / Proliferation	~20 µM	Antiproliferative effects after 7 days	[5]
MCF7, MDA-MB-231 (Breast Cancer)	Global H3K4me3 levels	1-10 µM	Significantly increased H3K4me3 levels	[5]

Selectivity Profile

KDOAM-25 has been demonstrated to be highly selective for the KDM5 subfamily. It showed no significant inhibition of other 2-OG oxygenases at concentrations up to 4.8 µM and no off-target activity against a panel of 55 receptors and enzymes at 10 µM.[4] KDM5-C70, as a pan-KDM5 inhibitor, also exhibits selectivity for the KDM5 family over other histone demethylases like the KDM4 and KDM6 families.[5]

Signaling Pathways and Cellular Effects

Both KDOAM-25 and KDM5-C70 function by inhibiting the demethylase activity of KDM5 enzymes, leading to an increase in global and gene-specific H3K4me3 levels. This, in turn, affects gene expression and various cellular processes.

KDM5B, a primary target of both inhibitors, is implicated in several cancer-related signaling pathways, including:

• PI3K/AKT Signaling: KDM5B can activate the PI3K/AKT pathway, and its deficiency has been shown to abolish the hyper-activation of this pathway in prostate cancer.[3]

• Cell Cycle Regulation: Inhibition of KDM5B can lead to cell cycle arrest. For instance, KDOAM-25 treatment in MM1S cells results in a G1 cell-cycle arrest.[4] KDM5-C70 treatment has been shown to decrease the phosphorylation of the retinoblastoma protein (Rb), indicating an impairment of cell cycle progression.[5]

• DNA Damage Response: KDM5B is involved in DNA double-strand break repair and signaling. Its depletion can lead to increased spontaneous DNA damage and sensitization of cells to genotoxic agents.[10]

• Immune Response: KDM5B has been shown to suppress the expression of the STING (stimulator of interferon genes) protein, thereby dampening the innate immune response in tumor cells.[2]

Below is a diagram illustrating the central role of KDM5B in these pathways and the point of intervention for inhibitors like KDOAM-25 and KDM5-C70.

Caption: KDM5B signaling and inhibitor intervention.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of results. Below are representative methodologies for key assays used to characterize KDM5 inhibitors.

1. In Vitro KDM5 Demethylase Assay (AlphaScreen-based)

This assay quantifies the enzymatic activity of KDM5 by detecting the demethylation of a biotinylated histone H3K4me3 peptide substrate.

• Reagents: Recombinant KDM5 enzyme, biotinylated H3K4me3 peptide substrate, AlphaLISA anti-H3K4me2 acceptor beads, streptavidin donor beads, assay buffer (e.g., 50 mM HEPES pH 7.5, 0.1% BSA, 0.01% Tween-20), co-factors (ascorbic acid, (NH₄)₂Fe(SO₄)₂·6H₂O), and 2-oxoglutarate.

• Procedure:

  • Prepare a reaction mixture containing the KDM5 enzyme, assay buffer, and co-factors.

  • Add the test compound (KDOAM-25 or KDM5-C70) at various concentrations.

  • Initiate the reaction by adding the H3K4me3 peptide substrate and 2-oxoglutarate.

  • Incubate the reaction at room temperature.

  • Stop the reaction and add the AlphaLISA acceptor and donor beads.

  • Incubate in the dark.

  • Read the signal on an appropriate plate reader.

• Data Analysis: The IC50 values are calculated by fitting the dose-response curves to a four-parameter logistic equation.

Caption: AlphaScreen assay workflow for KDM5 inhibition.

2. Cellular Thermal Shift Assay (CETSA) or Drug Affinity Responsive Target Stability (DARTS)

These methods can be used to verify the direct binding of an inhibitor to its target protein in a cellular context. The DARTS protocol is outlined below.

• Reagents: Cell line of interest, lysis buffer, pronase, SDS-PAGE reagents, and antibodies against the target protein (e.g., KDM5B) and a loading control.

• Procedure:

  • Treat cells with the inhibitor (e.g., KDOAM-25) or vehicle control.

  • Lyse the cells to obtain protein extracts.

  • Aliquot the lysates and treat with varying concentrations of pronase.

  • Incubate to allow for protein digestion.

  • Stop the digestion by adding SDS-PAGE loading buffer and boiling.

  • Separate the proteins by SDS-PAGE and perform Western blotting with antibodies against the target protein and a loading control.

• Data Analysis: A positive result is indicated by the increased stability of the target protein in the presence of the inhibitor, resulting in less degradation at higher pronase concentrations compared to the vehicle control.

3. Western Blotting for Histone Methylation

This technique is used to assess the cellular effect of the inhibitors on global histone methylation levels.

• Procedure:

  • Treat cells with the inhibitor for a specified time.

  • Harvest the cells and prepare whole-cell lysates or histone extracts.

  • Quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies specific for H3K4me3 and a loading control (e.g., total Histone H3).

  • Incubate with a secondary antibody and detect the signal.

• Data Analysis: Quantify the band intensities to determine the relative change in H3K4me3 levels upon inhibitor treatment.

Summary and Conclusion

Both KDOAM-25 and KDM5-C70 are valuable tools for studying the function of the KDM5 family of demethylases.

• KDOAM-25 is a potent and highly selective KDM5 inhibitor with well-characterized biochemical and cellular activities. Its amide structure may offer different pharmacokinetic properties compared to ester-based prodrugs.

• KDM5-C70 is a cell-permeable prodrug that is converted to the active inhibitor KDM5-C49 intracellularly. It serves as an effective pan-KDM5 inhibitor for cellular studies.

The choice between these two compounds will depend on the specific experimental context, including the desired potency, the cell system being used, and the specific research question being addressed. For researchers requiring a highly potent and selective tool with a well-defined in vitro profile, KDOAM-25 is an excellent choice. For cellular assays where efficient cell penetration is a primary concern, the prodrug strategy of KDM5-C70 is advantageous. As with any pharmacological inhibitor, it is essential to include appropriate controls and consider potential off-target effects in the interpretation of experimental results.

References

• 1. glpbio.com [glpbio.com]
• 2. Histone Demethylase KDM5B as a Therapeutic Target for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KDM5B is essential for the hyper-activation of PI3K/AKT signaling in prostate tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]

KDOAM-32: A Validated Negative Control for the KDM5 Inhibitor KDOAM-25

For researchers in epigenetics and drug development, the use of appropriate controls is paramount to ensure the validity and interpretability of experimental results. This guide provides a comprehensive comparison of KDOAM-25, a potent inhibitor of the KDM5 family of histone lysine demethylases, and its structurally related but inactive analogue, KDOAM-32, establishing the latter as an essential negative control.

KDOAM-25 has emerged as a valuable chemical probe for studying the biological roles of KDM5 enzymes, which are involved in the demethylation of histone H3 lysine 4 (H3K4) and are implicated in various diseases, including cancer. To confidently attribute the observed cellular effects to the inhibition of KDM5, it is crucial to employ a negative control that is structurally similar to KDOAM-25 but lacks its inhibitory activity. KDOAM-32 has been designed and validated for this purpose.

Mechanism of Action: Why KDOAM-32 is Inactive

KDOAM-25 is a 2-oxoglutarate (2-OG) competitive inhibitor that chelates the catalytic Fe(II) ion in the active site of KDM5 enzymes.[1][2] This interaction is essential for its inhibitory function. In contrast, KDOAM-32 is designed to be unable to coordinate this catalytic iron, rendering it inactive against KDM5 enzymes.[1][2] This fundamental difference in their mechanism of action, despite their structural similarity, makes KDOAM-32 an ideal negative control.

Comparative Biological Activity

Experimental data confirms the potent and selective inhibitory activity of KDOAM-25 against the KDM5 family, while KDOAM-32 shows no such activity.

Compound	Target	IC₅₀ (in vitro)	Cellular Activity	Reference
KDOAM-25	KDM5A	71 nM	Inhibition of H3K4me3 demethylation	[3][4]
KDM5B	19 nM	Inhibition of H3K4me3 demethylation	[3][4]
KDM5C	69 nM	Inhibition of H3K4me3 demethylation	[3][4]
KDM5D	69 nM	Inhibition of H3K4me3 demethylation	[3][4]
KDOAM-32	KDM5B	Inactive	No effect on H3K4me3 demethylation	[1][2][5]

Experimental Validation of KDOAM-32 as a Negative Control

A key experiment validating KDOAM-32 as a negative control involves assessing its effect on H3K4me3 levels in cells overexpressing a KDM5 enzyme.

Experimental Workflow: Immunofluorescence Assay

Caption: Workflow for validating KDOAM-32 as a negative control using immunofluorescence.

In this experiment, HeLa cells overexpressing FLAG-tagged KDM5B were treated with either KDOAM-25, KDOAM-32, or a vehicle control (DMSO). The results demonstrated that KDOAM-25 treatment led to a significant increase in H3K4me3 levels in the transfected cells, indicating inhibition of KDM5B's demethylase activity.[1][2][5] Conversely, cells treated with KDOAM-32 showed H3K4me3 levels comparable to the vehicle control, confirming its lack of inhibitory effect on KDM5B.[1][2][5]

KDOAM-25 Signaling Pathway and Therapeutic Application

KDOAM-25 has been shown to be effective in overcoming resistance to MEK inhibitors in uveal melanoma.[6][7] This is achieved by targeting KDM5B, which leads to increased H3K4me3 and H3K27ac levels, ultimately promoting cell death in resistant cells.[6][7]

Caption: KDOAM-25 overcomes MEK inhibitor resistance by targeting KDM5B.

Experimental Protocols

Immunofluorescence Assay for KDM5B Inhibition

1. Cell Culture and Transfection:

• Seed HeLa cells on coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of transfection.

• Transfect cells with a mammalian expression vector encoding FLAG-tagged KDM5B using a suitable transfection reagent according to the manufacturer's instructions.

2. Compound Treatment:

• 24 hours post-transfection, replace the medium with fresh medium containing KDOAM-25 (e.g., 10 µM), KDOAM-32 (e.g., 10 µM), or DMSO (vehicle control).

• Incubate the cells for an additional 24 hours.

3. Immunofluorescence Staining:

• Wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBST (PBS with 0.1% Tween-20) for 1 hour.

• Incubate with primary antibodies (e.g., mouse anti-FLAG and rabbit anti-H3K4me3) diluted in blocking buffer overnight at 4°C.

• Wash three times with PBST.

• Incubate with appropriate fluorescently labeled secondary antibodies (e.g., goat anti-mouse Alexa Fluor 594 and goat anti-rabbit Alexa Fluor 488) for 1 hour at room temperature in the dark.

• Wash three times with PBST.

• Mount the coverslips on microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

4. Imaging and Analysis:

• Acquire images using a fluorescence microscope.

• Identify transfected cells by FLAG staining.

• Quantify the mean fluorescence intensity of the H3K4me3 signal within the nucleus of transfected cells using image analysis software (e.g., ImageJ).

• Compare the H3K4me3 intensity between the different treatment groups.

Cell Viability Assay (e.g., CCK-8)

1. Cell Seeding:

• Seed uveal melanoma cells (parental and MEK-inhibitor resistant lines) in a 96-well plate at a suitable density.

2. Compound Treatment:

• Treat the cells with a serial dilution of KDOAM-25 or KDOAM-32. Include a vehicle control (DMSO).

3. Incubation:

• Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO₂.

4. CCK-8 Assay:

• Add 10 µL of CCK-8 solution to each well.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

5. Data Analysis:

• Calculate the cell viability as a percentage of the vehicle control.

• Plot the dose-response curves and determine the IC₅₀ values.

Conclusion

The use of KDOAM-32 as a negative control is essential for rigorously demonstrating that the cellular effects of KDOAM-25 are a direct consequence of KDM5 inhibition. Its structural similarity and lack of activity at the molecular target provide the necessary experimental control to dissect the specific functions of the KDM5 family of enzymes in health and disease. Researchers employing KDOAM-25 in their studies are strongly encouraged to include KDOAM-32 to ensure the robustness and reliability of their findings.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

KDOAM-25: A Potent and Selective Inhibitor of KDM5 Demethylases

For researchers, scientists, and drug development professionals, KDOAM-25 emerges as a highly selective inhibitor of the KDM5 sub-family of histone lysine demethylases. This guide provides an objective comparison of KDOAM-25's performance against other demethylases, supported by experimental data and detailed protocols.

KDOAM-25 demonstrates potent biochemical inhibition of KDM5A, KDM5B, KDM5C, and KDM5D with half-maximal inhibitory concentration (IC50) values all below 100 nM[1][2][3][4]. Its selectivity is a key feature, with significantly weaker to no activity against other 2-oxoglutarate (2-OG) dependent oxygenases and a broad panel of other enzymes and receptors[1][2][3]. In cellular assays, KDOAM-25 effectively increases global H3K4me3 levels, a hallmark of KDM5 inhibition, and impairs the proliferation of specific cancer cell lines, such as multiple myeloma MM1S cells[1][2][5].

Comparative Selectivity Profile of KDOAM-25

The following table summarizes the inhibitory activity of KDOAM-25 against various demethylases and other enzymes, highlighting its remarkable selectivity for the KDM5 family.

Target Family	Target	IC50 (nM)	Reference
KDM5 (JARID1)	KDM5A	71	[5][6]
KDM5B	19	[5][6]
KDM5C	69	[5][6]
KDM5D	69	[5][6]
Other KDM Subfamilies	KDM2A	4,400	[1]
KDM4C	>10,000	[1]
Other 2-OG Oxygenases	Panel of 15 2-OG Oxygenases	No inhibition below 4,800 nM	[1][4]
Other Receptors and Enzymes	Panel of 55 receptors and enzymes	No off-target activity observed	[1][2][3]

Mechanism of Action and Cellular Effects

KDOAM-25 functions as a competitive inhibitor of the 2-oxoglutarate (2-OG) co-substrate for KDM5 enzymes[1][7]. By blocking the catalytic activity of KDM5, KDOAM-25 prevents the demethylation of histone H3 at lysine 4 (H3K4), particularly the trimethylated state (H3K4me3). This leads to an accumulation of H3K4me3 at transcription start sites, altering gene expression and resulting in cellular consequences such as cell cycle arrest and reduced proliferation in cancer cells[1][5][7].

Fig. 1: Mechanism of action of KDOAM-25.

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of KDOAM-25 are provided below.

In Vitro Demethylase Activity Assays (AlphaScreen and MALDI-TOF)

These assays are employed to determine the biochemical potency of KDOAM-25 against a panel of purified demethylase enzymes.

Fig. 2: General workflow for in vitro demethylase assays.

Protocol:

• Reaction Setup: Purified recombinant demethylase enzymes are incubated with a biotinylated histone peptide substrate (e.g., H3K4me3) in an appropriate reaction buffer.

• Cofactor Addition: The necessary cofactors, including 2-oxoglutarate, Fe(II), and ascorbate, are added to the reaction mixture.

• Inhibitor Treatment: KDOAM-25 is added at a range of concentrations to determine the dose-dependent inhibition. A DMSO control is included.

• Incubation: The reaction is allowed to proceed at 37°C for a defined period.

• Detection:

  • AlphaScreen: The reaction is stopped, and AlphaLISA acceptor beads and streptavidin donor beads are added. The proximity of the beads, dictated by the modification state of the peptide, generates a chemiluminescent signal that is inversely proportional to enzyme activity.

  • MALDI-TOF Mass Spectrometry: The reaction is quenched, and the products are analyzed to directly measure the ratio of methylated to demethylated peptide substrate based on their mass-to-charge ratio.

• Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistical equation.

Cellular Thermal Shift Assay (CETSA) and Drug Affinity Responsive Target Stability (DARTS)

These methods are used to verify the direct binding of KDOAM-25 to its target, KDM5B, within a cellular context or with purified proteins.

Protocol (DARTS):

• Protein Preparation: Purified KDM5B protein is diluted in a suitable buffer.

• Compound Treatment: The protein is treated with a specific concentration of KDOAM-25 or DMSO as a control for one hour.

• Protease Digestion: The protein samples are then subjected to digestion with a protease, such as pronase, at various concentrations.

• Analysis: The digested samples are analyzed by SDS-PAGE and Western blotting using an antibody against KDM5B. Increased resistance to proteolysis in the presence of KDOAM-25 indicates direct binding.[8][9]

Chromatin Immunoprecipitation followed by Sequencing (ChIP-Seq)

ChIP-Seq is utilized to map the genome-wide changes in H3K4me3 marks following treatment with KDOAM-25.

Protocol:

• Cell Treatment: MM1S cells are treated with 50 µM KDOAM-25 or DMSO for 7 days.[1]

• Crosslinking: Cells are fixed with 1% formaldehyde to crosslink proteins to DNA.

• Cell Lysis and Sonication: Cells are lysed, and the chromatin is sheared into smaller fragments using a Bioruptor Pico.[1]

• Immunoprecipitation: The sonicated lysates are incubated overnight with an antibody specific for H3K4me3.[1]

• Immune Complex Capture: Protein A Sepharose beads are used to capture the antibody-chromatin complexes.

• Washing and Elution: The beads are washed to remove non-specifically bound chromatin, and the crosslinked complexes are eluted.

• Reverse Crosslinking and DNA Purification: The crosslinks are reversed, and the DNA is purified.

• Library Preparation and Sequencing: The purified DNA is used to prepare a sequencing library, which is then sequenced using a high-throughput sequencing platform.

• Data Analysis: Sequencing reads are aligned to the reference genome, and peaks representing regions enriched for H3K4me3 are identified and compared between KDOAM-25-treated and control samples.

Conclusion

KDOAM-25 stands out as a potent and highly selective inhibitor of the KDM5 family of demethylases. Its well-characterized mechanism of action and demonstrated cellular effects make it a valuable tool for studying the biological roles of KDM5 enzymes and for exploring their therapeutic potential in oncology and other diseases. The provided experimental protocols offer a foundation for researchers to further investigate the properties and applications of this promising inhibitor.

References

• 1. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. KDOAM-25 Overcomes Resistance to MEK Inhibitors by Targeting KDM5B in Uveal Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Pan-KDM and KDM5-Selective Inhibitors in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

The field of epigenetics has unveiled a complex layer of gene regulation crucial to both normal physiology and disease. Histone lysine demethylases (KDMs) have emerged as key players in this regulatory network, making them attractive targets for therapeutic intervention, particularly in oncology. These enzymes remove methyl groups from lysine residues on histone tails, thereby modulating chromatin structure and gene expression.

This guide provides an objective comparison between two major classes of KDM-targeting compounds: pan-KDM inhibitors, which act on a broad range of KDM enzymes, and KDM5-selective inhibitors, which are designed to target a specific family of these enzymes. Understanding the distinct characteristics, advantages, and limitations of each class is critical for their effective application in research and drug discovery.

Mechanism of Action: Broad vs. Targeted Epigenetic Modulation

Histone lysine demethylases are broadly divided into two main superfamilies based on their catalytic mechanism: the flavin adenine dinucleotide (FAD)-dependent KDM1 (also known as LSD1) family and the much larger Jumonji C (JmjC) domain-containing family, which requires Fe(II) and 2-oxoglutarate (2-OG) as cofactors. The JmjC family is further subdivided into subfamilies KDM2 through KDM7.[1]

Pan-KDM Inhibitors: This class of inhibitors is characterized by its broad activity against multiple KDM enzymes.

• Pan-JmjC Inhibitors : Many "pan-KDM inhibitors" are more accurately described as "pan-JmjC inhibitors." They typically function by chelating the Fe(II) ion in the active site or by competing with the 2-OG cofactor, a mechanism shared across the JmjC domain family.[2][3] Examples include JIB-04 and IOX1, which inhibit multiple JmjC subfamilies including KDM2, KDM3, KDM4, KDM5, and KDM6.[3][4][5]

• Dual KDM1/JmjC Inhibitors : Some novel strategies involve creating hybrid molecules that simultaneously target both the KDM1 and JmjC families.[1][6] These compounds combine structural features of known KDM1 inhibitors (like tranylcypromine) with JmjC-inhibiting moieties.[6]

The primary rationale for a pan-inhibitor approach is that complex diseases like cancer often involve the dysregulation of multiple epigenetic pathways.[6] Simultaneously inhibiting several KDMs could therefore offer a more potent anti-cancer effect.[6]

KDM5-Selective Inhibitors: In contrast, these inhibitors are designed for specificity towards the KDM5 subfamily (KDM5A, KDM5B, KDM5C, KDM5D).[2]

• Mechanism : The KDM5 family, also known as JARID1, specifically removes trimethyl and dimethyl marks from histone H3 lysine 4 (H3K4me3/me2), a mark generally associated with active gene transcription.[2][7] KDM5 inhibitors block this activity, leading to a sustained H3K4 methylated state and the expression of genes that would otherwise be repressed.[2][8] Like pan-JmjC inhibitors, their mechanism often involves competing with 2-OG and chelating the active site iron, but their chemical structures are optimized for the unique topology of the KDM5 active site.[2][7]

This targeted approach is driven by evidence linking KDM5 overexpression and hyperactivity to various cancers—including breast, prostate, and lung cancer—and to the development of drug resistance.[2][8][9] By selectively targeting KDM5, researchers aim to restore normal gene expression patterns and suppress tumor growth with potentially fewer off-target effects.[2][10]

Caption: KDM signaling and points of inhibition.

Comparative Analysis: Selectivity, Rationale, and Development Status

The choice between a pan-KDM and a KDM5-selective inhibitor depends heavily on the specific research question or therapeutic goal.

Feature	Pan-KDM Inhibitors	KDM5-Selective Inhibitors
Target(s)	Multiple KDM families (e.g., JmjC domain enzymes) or dual KDM1/JmjC inhibition.	Primarily the four members of the KDM5 family (KDM5A, KDM5B, KDM5C, KDM5D).
Mechanism	Broadly act as 2-OG competitors and/or Fe(II) chelators.[1][3]	Act as 2-OG competitors and Fe(II) chelators with high structural specificity for the KDM5 active site.[2][7]
Selectivity	Low; designed to be active against multiple KDMs. Off-target effects on other 2-OG oxygenases can be a concern.	High; designed for minimal activity against other KDM subfamilies (e.g., KDM2, KDM4, KDM6).[11][12][13]
Therapeutic Rationale	To achieve a powerful anti-cancer effect by simultaneously disrupting multiple dysregulated epigenetic pathways.[6][14] May overcome redundancy between KDM families.[15]	To precisely target cancers dependent on KDM5 activity, restore expression of tumor suppressor genes, and overcome drug resistance with a potentially better safety profile.[2][9][10]
Representative Compounds	JIB-04: Pan-JmjC inhibitor.[4][5] IOX1: Broad spectrum 2-OG oxygenase inhibitor.[3][5] Hybrid TCP-bipyridine compounds: Dual KDM1/JmjC inhibitors.[6]	CPI-455: Potent, pan-KDM5 inhibitor.[5][13] KDOAM-25: Highly selective KDM5 inhibitor.[12][16][17][18]
Clinical Status	Primarily used as preclinical research tools. Some pan-inhibitors targeting other families (e.g., KDM4 inhibitor TACH101) are in clinical trials.[15][19]	No KDM5-specific inhibitors have entered clinical trials to date, but several are in preclinical development.[19][20][21]

Quantitative Data: A Look at Inhibitor Potency and Selectivity

The following table summarizes published IC₅₀ values (the concentration of an inhibitor required to reduce enzyme activity by 50%), illustrating the potency and selectivity profiles of representative compounds. Lower values indicate higher potency.

Inhibitor	Class	KDM5A (JARID1A) IC₅₀ (nM)	KDM5B (JARID1B) IC₅₀ (nM)	KDM5C (JARID1C) IC₅₀ (nM)	KDM4A IC₅₀ (nM)	KDM4C IC₅₀ (nM)	KDM6B IC₅₀ (nM)
JIB-04 [5]	Pan-JmjC	230	435	-	445	1100	-
CPI-455 [5][13]	KDM5-Selective	10	~3	Potent	>2000	620	>10000
KDOAM-25 [12][18]	KDM5-Selective	<100	<100	<100	>4800	>4800	>4800

Data compiled from multiple sources and assays; direct comparison should be made with caution. Values for JIB-04 also include inhibition of JMJD2 family members (A, B, C, D, E) and JMJD3, with IC50s ranging from 290 to 1100 nM.[5]

This data clearly shows that while a pan-inhibitor like JIB-04 has broad activity in the nanomolar range across different KDM families, selective inhibitors like CPI-455 and KDOAM-25 are orders of magnitude more potent against KDM5 enzymes than against other KDM subfamilies.[5][12][13]

Key Experimental Protocols

Validating the activity and selectivity of KDM inhibitors requires robust biochemical and cellular assays.

In Vitro KDM Enzymatic Assay (AlphaScreen)

This high-throughput biochemical assay is commonly used to determine the IC₅₀ of inhibitors against purified recombinant KDM enzymes.

• Principle: The assay measures the demethylation of a biotinylated histone peptide substrate. An antibody specific to the demethylated product is added, which is conjugated to acceptor beads. Streptavidin-coated donor beads bind to the biotin on the histone peptide. In the absence of inhibition, the enzyme demethylates the substrate, bringing the donor and acceptor beads into proximity. Upon laser excitation of the donor beads, a singlet oxygen is generated, which triggers a chemiluminescent signal from the acceptor beads. Inhibitors prevent this process, leading to a decrease in the signal.

• Methodology:

  • Reaction Setup: Recombinant KDM enzyme, biotinylated histone H3 peptide substrate (e.g., H3K4me3), Fe(II), 2-oxoglutarate, and ascorbic acid are combined in an assay buffer.

  • Inhibitor Addition: The reaction is initiated in microplates containing serial dilutions of the test compound (e.g., Pan-KDM or KDM5-selective inhibitor).

  • Incubation: The plates are incubated at room temperature to allow the enzymatic reaction to proceed.

  • Detection: A "stop solution" containing EDTA (to chelate Fe(II) and stop the reaction) is added, followed by the addition of AlphaScreen donor and acceptor beads and the detection antibody.

  • Signal Reading: After a final incubation period in the dark, the plates are read on an AlphaLISA-compatible plate reader.

  • Data Analysis: The signal is plotted against the inhibitor concentration, and the IC₅₀ value is calculated using a nonlinear regression model.

Caption: Workflow for an in vitro KDM inhibition assay.

Cellular H3K4me3 Quantification by Immunofluorescence

This cellular assay determines if an inhibitor can engage its target in a biological system and produce the expected downstream epigenetic change.

• Principle: Cells are treated with the inhibitor, and then fixed and permeabilized. A primary antibody specific for the H3K4me3 mark is used to probe the cells, followed by a fluorescently-labeled secondary antibody. The intensity of the nuclear fluorescence signal, which corresponds to the level of H3K4me3, is then quantified using microscopy and image analysis software. An effective KDM5 inhibitor will cause an increase in H3K4me3 levels.[22]

• Methodology:

  • Cell Culture: Plate cells (e.g., a cancer cell line known to overexpress KDM5B) onto coverslips or in imaging-compatible microplates and allow them to adhere.

  • Inhibitor Treatment: Treat cells with various concentrations of the inhibitor (and a vehicle control) for a defined period (e.g., 24-72 hours).

  • Fixation and Permeabilization: Wash the cells with PBS, fix with paraformaldehyde, and permeabilize with a detergent like Triton X-100 to allow antibody entry.

  • Blocking: Block non-specific antibody binding using a solution like bovine serum albumin (BSA) or normal goat serum.

  • Antibody Staining: Incubate cells with a primary antibody against H3K4me3. After washing, incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488). A nuclear counterstain like DAPI is also added.

  • Imaging: Mount the coverslips onto slides or image the microplate directly using a high-content imaging system or confocal microscope.

  • Quantification: Use image analysis software to measure the mean fluorescence intensity of the H3K4me3 signal within the DAPI-defined nuclear area for hundreds of cells per condition.

  • Data Analysis: Compare the fluorescence intensity in inhibitor-treated cells to the vehicle control to determine the effective concentration (EC₅₀) for increasing cellular H3K4me3 levels.

Choosing the Right Inhibitor

The decision to use a pan-KDM versus a KDM5-selective inhibitor should be guided by the experimental context and ultimate goal.

Caption: Logic for selecting a KDM inhibitor type.

Conclusion

Both pan-KDM and KDM5-selective inhibitors are invaluable tools for dissecting the complexities of epigenetic regulation. Pan-KDM inhibitors offer a strategy for broad modulation of the epigenome and are useful for probing systems where multiple KDMs may be dysregulated or functionally redundant. However, their lack of specificity can complicate data interpretation and poses a challenge for therapeutic development due to potential off-target effects.

KDM5-selective inhibitors represent a more refined approach. Their development allows for the precise investigation of the KDM5 family's role in health and disease and holds greater promise for translation into targeted therapies for cancers dependent on KDM5 activity. As our understanding of the specific functions of individual KDM family members grows, the development and application of selective inhibitors will continue to be a critical driver of progress in both basic research and clinical oncology.

References

• 1. Targeting histone lysine demethylases — Progress, challenges, and the future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are KDM5 inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. JIB-04, a Pan-Inhibitor of Histone Demethylases, Targets Histone-Lysine-Demethylase-Dependent AKT Pathway, Leading to Cell Cycle Arrest and Inhibition of Cancer Stem-Like Cell Properties in Hepatocellular Carcinoma Cells [mdpi.com]
• 5. selleckchem.com [selleckchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. ashpublications.org [ashpublications.org]
• 9. Anticancer drug discovery: structures of KDM5 histone demethylase inhibitors [news.emory.edu]
• 10. KDM5 inhibition offers a novel therapeutic strategy for the treatment of KMT2D mutant lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, Synthesis and Characterization of Covalent KDM5 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. TACH101, a first-in-class pan-inhibitor of KDM4 histone demethylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells. — Department of Oncology [oncology.ox.ac.uk]
• 17. mdpi.com [mdpi.com]
• 18. Potent and Selective KDM5 Inhibitor Stops Cellular Demethylation of H3K4me3 at Transcription Start Sites and Proliferation of MM1S Myeloma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

A Researcher's Guide to Validating KDOAM-25 Target Engagement in Cells

An objective comparison of leading cellular target engagement assays with supporting experimental data for researchers, scientists, and drug development professionals.

In the quest for novel cancer therapeutics, the histone demethylase KDM5A (also known as JARID1A or RBP2) has emerged as a compelling target. Its overexpression is implicated in several cancers, where it plays a crucial role in tumorigenesis, metastasis, and drug resistance. KDOAM-25 is a potent and selective inhibitor of the KDM5 family of enzymes. Validating the direct interaction of KDOAM-25 with KDM5A within the complex cellular environment is a critical step in preclinical drug development. This guide provides a comparative overview of state-of-the-art methodologies for confirming KDOAM-25 target engagement in cells, presenting quantitative data, detailed experimental protocols, and visual workflows to aid researchers in selecting the most appropriate assay for their needs.

Comparing the Tools: A Head-to-Head Look at Target Engagement Methods

The validation of target engagement in a cellular context can be approached through various techniques, each with its own set of advantages and limitations. Here, we compare three prominent methods: the Cellular Thermal Shift Assay (CETSA), NanoBRET/HiBiT assays, and Activity-Based Probes.

Method	Principle	Advantages	Disadvantages	Typical Readout	Key Performance Metrics
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.	Label-free, applicable to endogenous proteins, reflects intracellular target binding.	Lower throughput, may not be suitable for all targets, requires specific antibodies.	Western Blot, ELISA, Mass Spectrometry	Thermal shift (ΔTm), IC50
NanoBRET™/HiBiT® Assays	Bioluminescence Resonance Energy Transfer (BRET) or enzyme complementation to measure ligand displacement or protein levels.	High-throughput, quantitative, real-time measurements in live cells.	Requires genetic modification of the target protein (fusion tags), potential for artifacts from overexpression.	Luminescence	IC50 (NanoBRET), DC50/Dmax (HiBiT)
Activity-Based Probes (ABPs)	Covalent modification of the active site of the enzyme by a reactive probe.	Directly measures enzyme activity, can be used for in-gel fluorescence or proteomics.	Requires synthesis of a specific probe, potential for off-target labeling.	Fluorescence, Mass Spectrometry	Probe labeling intensity

In-Depth Methodologies and Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a physiological setting. The principle is based on the increased thermal stability of a protein when it is bound to a ligand.

Experimental Workflow:

CETSA Experimental Workflow

Detailed Protocol for KDM5A CETSA:

• Cell Culture and Treatment:

  • Culture cells (e.g., MDA-MB-231, which overexpresses KDM5A) to 70-80% confluency.

  • Treat cells with varying concentrations of KDOAM-25 or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Thermal Treatment:

  • Harvest cells and resuspend in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the precipitated proteins (pellet).

• Protein Analysis:

  • Collect the supernatant and determine the protein concentration.

  • Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using a specific antibody against KDM5A.

• Data Analysis:

  • Quantify the band intensities for KDM5A at each temperature for both treated and untreated samples.

  • Plot the percentage of soluble KDM5A as a function of temperature to generate melting curves.

  • A shift in the melting curve to a higher temperature in the presence of KDOAM-25 indicates target engagement. The difference in the melting temperature (ΔTm) can be quantified.[1]

Quantitative Comparison:

Compound	Cell Line	ΔTm (°C)	Reference
Compound 1 (KDM5A inhibitor)	MDA-MB-231	8.5	[1]
CPI-455 (pan-KDM5 inhibitor)	MDA-MB-231	4.5	[1]

NanoBRET™ and HiBiT® Assays

These luminescence-based assays from Promega offer high-throughput methods to quantify target engagement and protein degradation in live cells.

NanoBRET™ Target Engagement: This assay measures the binding of a small molecule to a target protein by detecting the displacement of a fluorescent tracer. Bioluminescence resonance energy transfer (BRET) occurs between a NanoLuc® luciferase-tagged KDM5A (donor) and a cell-permeable fluorescent tracer that binds to KDM5A (acceptor). An unlabeled compound like KDOAM-25 will compete with the tracer for binding to KDM5A, leading to a decrease in the BRET signal.

Experimental Workflow:

NanoBRET Target Engagement Workflow

HiBiT® Assay for Protein Degradation: This technology is particularly useful for evaluating targeted protein degraders (e.g., PROTACs). An 11-amino-acid HiBiT tag is knocked into the endogenous KDM5A gene using CRISPR/Cas9. The HiBiT tag has a high affinity for the LgBiT protein. When LgBiT and a substrate are added, a bright luminescent signal is produced, which is proportional to the amount of HiBiT-tagged KDM5A. A degrader that induces the degradation of KDM5A will cause a decrease in the luminescent signal.

Experimental Workflow:

HiBiT Assay for Protein Degradation Workflow

Detailed Protocols:

Detailed, step-by-step protocols for NanoBRET™ and HiBiT® assays are available from the manufacturer (Promega) and can be adapted for KDM5A.[2][3][4][5][6][7] Key steps include plasmid transfection for NanoBRET™, CRISPR/Cas9 editing for HiBiT®, compound treatment, and luminescence measurement.

Quantitative Comparison:

Assay	Compound	Cell Line	IC50/DC50	Reference
NanoBRET	Compound 9 (covalent KDM5 inhibitor)	HEK293	10.6 µM	[8]
HiBiT	KDM5A PROTACs (20b, 23b)	Neuro 2a	Not specified, but degradation confirmed	[9]

Activity-Based Probes (ABPs)

ABPs are chemical tools designed to covalently label the active site of an enzyme, providing a direct readout of its catalytic activity. For KDM5A, an ABP could be designed based on a known inhibitor scaffold (like KDOAM-25) and functionalized with a reactive group (e.g., an electrophile) and a reporter tag (e.g., a fluorophore or biotin).

Logical Relationship:

Activity-Based Probe Logical Workflow

Protocol Outline:

• Probe Synthesis: Synthesize an ABP based on the KDOAM-25 structure, incorporating a reactive electrophile and a reporter tag.

• Cell Treatment: Treat cells or cell lysates with the ABP.

• Competition Assay: To confirm specificity, pre-incubate cells or lysates with an excess of unlabeled KDOAM-25 before adding the ABP.

• Analysis:

  • For fluorescently tagged probes, separate proteins by SDS-PAGE and visualize labeled KDM5A using an appropriate fluorescence scanner.

  • For biotin-tagged probes, enrich the labeled proteins using streptavidin beads and identify them by mass spectrometry.

KDM5A Signaling Pathways

KDM5A is a central regulator of gene expression, primarily through its demethylation of histone H3 at lysine 4 (H3K4me2/3), a mark associated with active transcription. Its dysregulation in cancer affects multiple signaling pathways.

Upstream Regulators and Downstream Effectors:

Simplified KDM5A Signaling Network

KDM5A is transcriptionally activated by C/EBPβ and interacts with the retinoblastoma protein (pRb).[8][10] Its activity is also modulated by signaling pathways such as AKT.[10] Downstream, KDM5A's primary function is the demethylation of H3K4me3, leading to the transcriptional repression of target genes. This impacts several critical cellular processes:

• Wnt/β-catenin Signaling: KDM5A can repress the expression of Wnt ligands, thereby inhibiting this pro-proliferative pathway.[8]

• p53 Signaling: KDM5A can negatively regulate p53 translation, thereby suppressing its tumor-suppressive functions.

• Cell Cycle Control: KDM5A represses the expression of cell cycle inhibitors like p21 and p27.

• Metabolism: KDM5A is involved in regulating mitochondrial metabolism.[11]

• Epithelial-Mesenchymal Transition (EMT): KDM5A can promote EMT, a key process in metastasis.

Alternative Compounds for Comparison

A robust validation of KDOAM-25's target engagement should include a comparison with other known KDM5A inhibitors and structurally similar but inactive compounds.

Compound	Target(s)	Reported IC50 for KDM5A	Notes
KDOAM-25	KDM5 family	71 nM	The compound of interest.
CPI-455	pan-KDM5	10 nM	A potent, well-characterized pan-KDM5 inhibitor.
KDM5-C70	pan-KDM5	Prodrug of KDM5-C49 (IC50 = 40 nM)	Cell-permeable prodrug.[6]
JIB-04	pan-Jumonji	230 nM	A broader spectrum Jumonji inhibitor.
GSK-J4	KDM6	>100 µM	An inhibitor of a different histone demethylase subfamily, useful as a negative control for selectivity.

Conclusion

Validating the cellular target engagement of KDOAM-25 is a multi-faceted process that can be approached with several robust methodologies. CETSA offers a label-free approach to confirm direct binding to endogenous KDM5A. NanoBRET™ provides a high-throughput method for quantifying binding affinity in live cells, while the HiBiT® system is ideal for assessing the degradation of KDM5A by targeted degraders. Activity-based probes offer a direct measure of enzymatic activity. The choice of assay will depend on the specific research question, available resources, and desired throughput. By employing a combination of these techniques and comparing the results with those of other known inhibitors, researchers can build a strong body of evidence to confidently validate the on-target activity of KDOAM-25, a critical step towards its development as a potential cancer therapeutic.

References

• 1. Structure-Based Discovery of a Selective KDM5A Inhibitor that Exhibits Anti-Cancer Activity via Inducing Cell Cycle Arrest and Senescence in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Towards the development of activity-based probes for detection of lysine-specific demethylase-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reactionbiology.com [reactionbiology.com]
• 4. eubopen.org [eubopen.org]
• 5. High-Throughput Cellular Profiling of Targeted Protein Degradation Compounds using HiBiT CRISPR Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Target Degradation [promega.com]
• 7. wechat.promega.com.cn [wechat.promega.com.cn]
• 8. Histone demethylase KDM5A is transactivated by the transcription factor C/EBPβ and promotes preadipocyte differentiation by inhibiting Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative Analysis of Histone Demethylase Probes Using Fluorescence Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Drawing a line between histone demethylase KDM5A and KDM5B: their roles in development and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparative Analysis of KDM5 Inhibitors' Cellular Permeability: A Guide for Researchers

A deep dive into the cellular uptake of key KDM5 inhibitors, providing researchers and drug development professionals with comparative data and detailed experimental protocols to inform compound selection and experimental design.

The KDM5 family of histone demethylases has emerged as a critical therapeutic target in oncology and other diseases. The efficacy of small molecule inhibitors targeting these enzymes is fundamentally dependent on their ability to penetrate the cell membrane and engage with their intracellular targets. This guide provides a comparative analysis of the cellular permeability of several prominent KDM5 inhibitors, supported by experimental data and detailed methodologies.

Quantitative Permeability Analysis

To facilitate a direct comparison of the cellular permeability of various KDM5 inhibitors, the following table summarizes the available quantitative data from Caco-2 permeability assays. The apparent permeability coefficient (Papp) is a standard metric used to quantify the rate at which a compound crosses a cell monolayer.

Inhibitor Name/Series	Compound	Assay Type	Apparent Permeability (Papp) (10⁻⁶ cm/s)
CPI-455	CPI-455	Caco-2	Data not publicly available; described as cell-permeable
KDM5-C70	KDM5-C70	Caco-2	Data not publicly available; described as a cell-permeable prodrug
KDOAM-25	KDOAM-25	Caco-2	Described as having moderate-to-low permeability; specific Papp value not publicly available
PZ Series	7	Caco-2	< 0.1
8	Caco-2	1.1
9	Caco-2	0.4
10	Caco-2	< 0.1
11	Caco-2	< 0.1
PP Series	4	Caco-2	0.2
5	Caco-2	0.2
6	Caco-2	0.2
Other	1 (tert-butyl pyrazole)	Caco-2	0.2
2	Caco-2	0.1

Experimental Methodologies

The data presented in this guide are primarily derived from two key in vitro permeability assays: the Caco-2 Permeability Assay and the Parallel Artificial Membrane Permeability Assay (PAMPA).

Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely accepted in vitro model for predicting human drug absorption.[2][3] It utilizes the Caco-2 cell line, a human colorectal adenocarcinoma cell line that, when cultured, differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier.

Protocol:

• Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a Transwell™ plate system and cultured for 18-22 days to form a confluent, differentiated monolayer.[3]

• Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER) and by assessing the permeability of a low-permeability marker, such as lucifer yellow.

• Permeability Measurement:

  • The test compound is added to the apical (A) side of the monolayer (representing the intestinal lumen).

  • The appearance of the compound in the basolateral (B) compartment (representing the blood side) is monitored over time.

  • To assess active efflux, the transport can also be measured in the B-A direction.

• Quantification: The concentration of the compound in the donor and receiver compartments is quantified using LC-MS/MS.

• Papp Calculation: The apparent permeability coefficient (Papp) is calculated using the following formula:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of permeation.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration of the compound in the donor compartment.

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a non-cell-based assay that predicts passive transcellular permeability. It is a high-throughput and cost-effective method for screening compounds in early drug discovery.

Protocol:

• Membrane Preparation: A filter plate is coated with a solution of lipids (e.g., a mixture of phospholipids in an organic solvent like dodecane) to form an artificial membrane.

• Assay Setup:

  • The donor wells of the plate are filled with a solution of the test compound.

  • The acceptor wells are filled with a buffer solution.

  • The donor plate is placed on top of the acceptor plate, creating a "sandwich".

• Incubation: The plate assembly is incubated at room temperature for a defined period (typically 4-16 hours).

• Quantification: The concentration of the compound in the donor and acceptor wells is determined by UV-Vis spectroscopy or LC-MS/MS.

• Permeability Calculation: The effective permeability (Pe) is calculated based on the concentration of the compound in the donor and acceptor wells at the end of the incubation period.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the biological context of KDM5 inhibitors, the following diagrams have been generated using Graphviz.

Caption: Caco-2 Permeability Assay Workflow.

Caption: Parallel Artificial Membrane Permeability Assay (PAMPA) Workflow.

Caption: Simplified KDM5 Signaling Pathway.

Conclusion

This guide provides a framework for understanding and comparing the cellular permeability of KDM5 inhibitors. While quantitative data for some key inhibitors remains elusive in the public domain, the provided information on available compounds and detailed experimental protocols offers a valuable resource for researchers. The choice of an appropriate in vitro permeability assay, such as Caco-2 or PAMPA, will depend on the specific research question, with Caco-2 offering a more biologically relevant model that includes active transport mechanisms, and PAMPA providing a higher-throughput option for assessing passive diffusion. Further studies are warranted to generate and publish comprehensive, directly comparable permeability data for all major KDM5 inhibitors to facilitate more informed decision-making in the drug development process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structural basis for KDM5A histone lysine demethylase inhibition by diverse compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KDM5 histone demethylase activity links cellular transcriptomic heterogeneity to therapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]